NDM-1 inhibitor-5

Core Science & Biosynthesis

The Core Mechanism of NDM-1 Inhibition: A Technical Guide for Researchers

New Delhi Metallo-beta-lactamase-1 (NDM-1) , a formidable enzyme that confers bacterial resistance to a broad spectrum of β-lactam antibiotics, presents a significant global health challenge. The development of effective NDM-1 inhibitors is a critical area of research in the fight against antibiotic resistance. This technical guide provides an in-depth overview of the mechanism of action of NDM-1 inhibitors, tailored for researchers, scientists, and drug development professionals.

The NDM-1 Enzyme: Structure and Catalytic Mechanism

NDM-1 is a metallo-β-lactamase (MBL) that requires one or two zinc ions for its catalytic activity. The active site of NDM-1 features two zinc ions, Zn1 and Zn2, which are crucial for the hydrolysis of the β-lactam ring in antibiotics. The catalytic mechanism involves the activation of a water molecule by the zinc ions, which then acts as a nucleophile to attack the carbonyl carbon of the β-lactam ring, leading to its cleavage and inactivation of the antibiotic.

The following diagram illustrates the catalytic cycle of NDM-1:

NDM-1 Catalytic Cycle

Mechanisms of NDM-1 Inhibition

NDM-1 inhibitors employ various strategies to disrupt the catalytic activity of the enzyme. These can be broadly categorized into the following mechanisms:

• Zinc Chelators: These inhibitors function by sequestering the essential zinc ions from the active site of NDM-1, rendering the enzyme inactive.

• Active Site Binders: These molecules directly bind to the active site of NDM-1, often by coordinating with the zinc ions, thereby preventing the substrate (antibiotic) from binding.

• Covalent Inhibitors: These inhibitors form a stable, covalent bond with amino acid residues within the active site of NDM-1, leading to irreversible inactivation of the enzyme.

• Allosteric Inhibitors: These compounds bind to a site on the enzyme distinct from the active site, inducing a conformational change that alters the active site's geometry and reduces its catalytic efficiency.

Quantitative Analysis of NDM-1 Inhibitors

The efficacy of NDM-1 inhibitors is quantified using parameters such as the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki). The following table summarizes the quantitative data for a selection of NDM-1 inhibitors.

Inhibitor Class	Inhibitor	IC50 (µM)	Ki (µM)	Inhibition Mode	Reference
Zinc Chelator	EDTA	3.8	-	Zinc Chelation	[1]
Aspergillomarasmine A	-	-	Zinc Chelation	[2]
Active Site Binder	D-captopril	7.9 - 48	-	Competitive	[1][3]
L-captopril	202	5.0 - 6.6	Competitive	[4]
Thiopene-carboxylic acid derivatives	-	-	-
Covalent Inhibitor	Ebselen	0.55	-	Covalent	[1]
Allosteric Inhibitor	Carnosic Acid	27.07	-	Allosteric
QDP-1	7.9	4	Non-competitive
Other	Adapalene	8.9 µg/mL	-	-
Azolylthioacetamide	17.5	-	-	[1]

Experimental Protocols

Accurate determination of inhibitor potency and mechanism requires robust experimental protocols. The following sections detail the methodologies for key experiments used in the characterization of NDM-1 inhibitors.

NDM-1 Enzyme Inhibition Assay (Nitrocefin Hydrolysis)

This spectrophotometric assay is widely used to screen for and characterize NDM-1 inhibitors. It relies on the hydrolysis of the chromogenic cephalosporin, nitrocefin, by NDM-1, which results in a color change that can be monitored over time.

Materials:

• Purified NDM-1 enzyme

• Nitrocefin solution

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 50 µM ZnSO4)

• Test inhibitor compounds

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Prepare serial dilutions of the test inhibitor compound in the assay buffer.

• In a 96-well plate, add a fixed concentration of NDM-1 enzyme to each well.

• Add the different concentrations of the inhibitor to the respective wells and incubate for a defined period (e.g., 10-30 minutes) at a constant temperature (e.g., 30°C).

• Initiate the reaction by adding a fixed concentration of nitrocefin to all wells.

• Immediately monitor the change in absorbance at 490 nm over time using a plate reader.

• Calculate the initial reaction velocities for each inhibitor concentration.

• Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique used to directly measure the thermodynamic parameters of binding interactions, including the binding affinity (Kd), enthalpy (ΔH), and stoichiometry (n) of inhibitor binding to NDM-1.

Materials:

• Purified NDM-1 enzyme

• Test inhibitor compound

• Dialysis buffer (ensure the buffer for the protein and inhibitor are identical)

• Isothermal titration calorimeter

Procedure:

• Thoroughly dialyze the purified NDM-1 enzyme and the inhibitor solution against the same buffer to minimize heats of dilution.

• Degas both the enzyme and inhibitor solutions to prevent air bubbles in the calorimeter.

• Load the NDM-1 solution into the sample cell of the calorimeter.

• Load the inhibitor solution into the injection syringe.

• Set the experimental parameters, including temperature, stirring speed, and injection volume.

• Perform a series of injections of the inhibitor into the enzyme solution, measuring the heat change after each injection.

• A control experiment, injecting the inhibitor into the buffer alone, should be performed to determine the heat of dilution.

• Subtract the heat of dilution from the experimental data and analyze the resulting binding isotherm to determine the thermodynamic parameters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the binding mode of inhibitors to NDM-1 at an atomic level. Chemical shift perturbation (CSP) mapping is a common NMR technique used to identify the binding site of an inhibitor on the protein.

Materials:

• Isotopically labeled (e.g., 15N) purified NDM-1 enzyme

• Test inhibitor compound

• NMR buffer

• NMR spectrometer

Procedure:

• Acquire a reference 1H-15N HSQC spectrum of the 15N-labeled NDM-1 in the absence of the inhibitor.

• Prepare a series of samples with a constant concentration of 15N-labeled NDM-1 and increasing concentrations of the inhibitor.

• Acquire a 1H-15N HSQC spectrum for each sample.

• Overlay the spectra and identify the amino acid residues whose peaks show significant chemical shift changes upon inhibitor binding.

• Map these residues onto the three-dimensional structure of NDM-1 to identify the inhibitor binding site.

Workflow for NDM-1 Inhibitor Screening

The discovery and development of novel NDM-1 inhibitors typically follow a structured workflow, from initial screening to lead optimization.

NDM-1 Inhibitor Screening Workflow

This guide provides a foundational understanding of the mechanisms of NDM-1 inhibition and the experimental approaches used to characterize inhibitors. The continued development of novel and potent NDM-1 inhibitors is essential to address the growing threat of antibiotic resistance.

References

• 1. Monitoring Conformational Changes in the NDM-1 Metallo-β-lactamase by 19F NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dotphysicaldoc.com [dotphysicaldoc.com]
• 3. Monitoring conformational changes in the NDM-1 metallo-β-lactamase by 19F NMR spectroscopy. | Department of Chemistry [chem.ox.ac.uk]
• 4. Assay Platform for Clinically Relevant Metallo-β-lactamases - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Synthesis of NDM-1 Inhibitor-5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of New Delhi Metallo-beta-lactamase-1 (NDM-1) represents a significant threat to the efficacy of beta-lactam antibiotics, a cornerstone of modern medicine. This enzyme confers broad-spectrum resistance to bacteria, rendering many last-resort antibiotics ineffective. The discovery of potent and specific NDM-1 inhibitors is therefore a critical area of research in the fight against antimicrobial resistance. This technical guide provides an in-depth overview of the discovery, synthesis, and evaluation of a promising aurone-based NDM-1 inhibitor, designated as NDM-1 inhibitor-5.

Introduction to NDM-1 and the Need for Inhibitors

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a zinc-dependent enzyme (a metallo-beta-lactamase or MBL) that catalyzes the hydrolysis of the amide bond in the beta-lactam ring of a wide range of antibiotics, including penicillins, cephalosporins, and carbapenems.[1][2] This hydrolytic activity inactivates the antibiotics, allowing bacteria to survive and proliferate. The gene encoding NDM-1 is often located on mobile genetic elements, facilitating its rapid spread among different bacterial species.[3]

The active site of NDM-1 contains two zinc ions that are crucial for its catalytic activity.[4] These zinc ions coordinate with a water molecule, activating it to act as a nucleophile that attacks the carbonyl carbon of the beta-lactam ring.[1][4] This initiates a cascade of reactions leading to the opening of the beta-lactam ring and the inactivation of the antibiotic.[2][5] The development of inhibitors that can effectively block the active site of NDM-1 is a key strategy to restore the efficacy of existing beta-lactam antibiotics.

Discovery of NDM-1 Inhibitor-5: An Aurone Derivative

A recent study by Caburet et al. (2024) identified a series of aurone derivatives as promising inhibitors of NDM-1.[6] Through a fragment-based screening approach, aurone was identified as a promising scaffold. Subsequent evaluation of a library of 60 aurone derivatives led to the identification of two potent inhibitors, one of which is designated here as NDM-1 inhibitor-5.[6] This compound exhibited a competitive inhibition mechanism with a Ki value of 2.5 µM.[6]

Table 1: Quantitative Inhibition Data for NDM-1 Inhibitor-5 and Other Selected Inhibitors

Inhibitor	Chemical Class	Inhibition Constant (Ki)	IC50	Reference
NDM-1 inhibitor-5	Aurone	2.5 µM	Not Reported	[6]
NDM-1 inhibitor-4	Aurone	1.7 µM	Not Reported	[6][7]
L-captopril	Thiol	~200 µM	~8 µM	[3]
D-captopril	Thiol	Not Reported	~7.9 µM	[8]
Ebselen	Organoselenium	Not Reported	Not Reported	[9]
Aspergillomarasmine A	Natural Product	Not Reported	Not Reported	[9]
Carnosic Acid	Natural Product	Not Reported	27.07 µM	[8]
Isoliquiritin	Natural Product	Not Reported	Not Reported	[10]
PHT427	Thiophene derivative	Not Reported	1.42 µmol/L	[11]
Dipicolinic Acid Derivatives	Dicarboxylic Acid	Not Reported	~80 nM (for compound 36)	[3]
α-Aminophosphonates	Phosphonate	Not Reported	4.1–506 μM	[12]

Synthesis of NDM-1 Inhibitor-5

While the specific, detailed synthesis protocol for NDM-1 inhibitor-5 is proprietary to the research group that discovered it, a general methodology for the synthesis of aurone derivatives can be outlined based on established organic chemistry principles.[13]

General Synthetic Scheme for Aurone Derivatives

The synthesis of aurones typically involves the condensation of a benzofuranone with an aldehyde. A common route is the oxidative cyclization of a 2'-hydroxychalcone.

Experimental Workflow for Aurone Synthesis

Caption: General workflow for the synthesis of aurone derivatives.

Postulated Synthesis of NDM-1 Inhibitor-5

Based on the structure of NDM-1 inhibitor-5 (an aurone), a plausible synthetic route would involve:

• Claisen-Schmidt Condensation: Reaction of an appropriately substituted 2'-hydroxyacetophenone with a substituted benzaldehyde in the presence of a base (like sodium hydroxide or potassium hydroxide) to form the corresponding 2'-hydroxychalcone intermediate.

• Oxidative Cyclization: The resulting 2'-hydroxychalcone is then subjected to an oxidative cyclization reaction to form the aurone ring system. Various reagents can be employed for this step, including mercury(II) acetate, iodine in dimethyl sulfoxide (DMSO), or other oxidizing agents.

• Purification: The final product would be purified using standard techniques such as column chromatography and recrystallization.

• Characterization: The structure and purity of the synthesized NDM-1 inhibitor-5 would be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Experimental Protocols for NDM-1 Inhibition Assays

The inhibitory activity of compounds against NDM-1 is typically determined using enzymatic assays that monitor the hydrolysis of a beta-lactam substrate.

NDM-1 Enzyme Inhibition Assay (General Protocol)

This protocol is a generalized procedure based on commonly used methods.[9][14]

Materials:

• Purified recombinant NDM-1 enzyme

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnSO4)

• Beta-lactam substrate (e.g., meropenem, imipenem, or a chromogenic substrate like nitrocefin)

• Test inhibitor compound (dissolved in a suitable solvent like DMSO)

• Microplate reader

Procedure:

• Prepare a solution of the NDM-1 enzyme in the assay buffer.

• In a 96-well microplate, add the assay buffer, the test inhibitor at various concentrations, and the NDM-1 enzyme solution.

• Incubate the mixture for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the beta-lactam substrate to each well.

• Monitor the hydrolysis of the substrate over time by measuring the change in absorbance at a specific wavelength using a microplate reader. For meropenem, the hydrolysis can be monitored at a wavelength of 300 nm.[14]

• Calculate the initial reaction velocities for each inhibitor concentration.

• Determine the IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) by plotting the percentage of inhibition against the inhibitor concentration.

• For determination of the inhibition constant (Ki), the assay is performed with varying concentrations of both the substrate and the inhibitor. The data is then fitted to appropriate enzyme inhibition models (e.g., Michaelis-Menten for competitive inhibition).

Experimental Workflow for NDM-1 Inhibition Assay

References

• 1. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of NDM-1 reveals a common β-lactam hydrolysis mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scispace.com [scispace.com]
• 6. Aurones and derivatives as promising New Delhi metallo-β-lactamase (NDM-1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NDM-1 inhibitor-4-MedChemExpress-阿仪网 [app17.com]
• 8. Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Specific NDM-1 Inhibitor of Isoliquiritin Enhances the Activity of Meropenem against NDM-1-positive Enterobacteriaceae in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. frontiersin.org [frontiersin.org]
• 12. α-Aminophosphonate inhibitors of metallo-β-lactamases NDM-1 and VIM-2 - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. ijpsr.com [ijpsr.com]
• 14. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]

Combating Antibiotic Resistance: A Technical Guide to the Structure-Activity Relationship of NDM-1 Inhibitors

For Immediate Release

New Delhi – The relentless rise of antibiotic resistance, largely driven by enzymes like New Delhi metallo-beta-lactamase-1 (NDM-1), presents a formidable challenge to global public health. NDM-1 confers broad resistance to beta-lactam antibiotics, including the last-resort carbapenems, necessitating the urgent development of effective inhibitors. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of NDM-1 inhibitors, offering a critical resource for researchers, scientists, and drug development professionals in the field of antimicrobial resistance.

The unique structural characteristics of NDM-1, such as the flexibility of its binding pocket and the adaptability of its active site loop, have made the design of potent and specific inhibitors a complex endeavor.[1] This guide synthesizes current research, presenting quantitative SAR data, detailed experimental protocols, and visual representations of key concepts to facilitate the rational design of next-generation NDM-1 inhibitors.

Understanding the Enemy: The NDM-1 Active Site

The catalytic mechanism of NDM-1 relies on a binuclear zinc center within a shallow, open active site.[1][2] These two zinc ions are crucial for activating a water molecule that hydrolyzes the amide bond of the beta-lactam ring in antibiotics.[3] Consequently, a primary strategy for NDM-1 inhibition involves targeting these zinc ions. Inhibitors often work by either forming a ternary complex with the zinc ions, thus competitively blocking substrate binding, or by chelating and stripping the zinc ions from the active site, rendering the enzyme inactive.[1] The active site is flanked by flexible loops, notably L3 and L10, which can undergo conformational changes upon substrate or inhibitor binding, adding another layer of complexity to inhibitor design.[2][4][5]

Key Classes of NDM-1 Inhibitors and their Structure-Activity Relationships

A diverse range of chemical scaffolds have been investigated for their potential to inhibit NDM-1. The following sections summarize the SAR for prominent classes of these inhibitors, with quantitative data presented in the subsequent tables.

Thiol-Containing Inhibitors

L-captopril, an angiotensin-converting enzyme (ACE) inhibitor, was one of the first identified inhibitors of NDM-1. Its inhibitory activity is attributed to the thiol group, which can coordinate with the active site zinc ions. Structure-activity relationship studies have shown that both the thiol group and the stereochemistry of the molecule are critical for its inhibitory potency.

Carboxylate-Containing Inhibitors

Aspergillomarasmine A (AMA), a natural product, functions as an NDM-1 inhibitor by chelating the zinc ions from the active site, thereby inactivating the enzyme.[6][7] This has been shown to restore the efficacy of meropenem against NDM-1 producing bacteria.[6][7] The dicarboxylic acid moiety is crucial for its zinc-chelating activity.

Boronic Acid Derivatives

Boronic acids have emerged as a promising class of broad-spectrum beta-lactamase inhibitors, including activity against NDM-1.[4] X-ray crystallography has revealed that these compounds can form a covalent bond with the catalytic serine in serine-beta-lactamases and, importantly, can also coordinate with the zinc ions in metallo-beta-lactamases like NDM-1.[4] The boronic acid moiety is key to this dual inhibitory mechanism.

Thione-Based Compounds

Recent studies have explored 1,2,4-triazole-3-thione scaffolds as potent NDM-1 inhibitors.[8] The thione group plays a critical role in coordinating the active site zinc ions. X-ray crystallography of NDM-1 in complex with these inhibitors has provided valuable insights into their binding modes, guiding the rational design of more potent derivatives.[8]

Quantitative Structure-Activity Relationship (QSAR) Data

The following tables summarize the quantitative SAR data for various classes of NDM-1 inhibitors, providing a comparative overview of their potencies.

Inhibitor Class	Compound	IC50 (µM)	Ki (µM)	Notes
Thiol-Containing	L-Captopril	10.0 ± 1.9[9]	5.0[9]	Thiol group coordinates with active site zinc ions.
Small Molecule	PHT427	1.42[10]	-	Identified through high-throughput screening; acts by chelating zinc ions.[10]
Natural Product	Aspergillomarasmine A	-	-	Restores meropenem activity by extracting zinc ions from the active site.[6][7]
Small Molecule	Adapalene	8.9 µg/mL	-	Identified through a drug repurposing approach; exhibits synergistic effects with meropenem.[11]

Note: Data is compiled from various sources and experimental conditions may differ. Direct comparison should be made with caution.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of NDM-1 inhibitors.

NDM-1 Enzyme Inhibition Assay (Nitrocefin-based)

This spectrophotometric assay is widely used to determine the inhibitory activity of compounds against NDM-1.

• Reagents and Preparation:

  • Recombinant NDM-1 enzyme.

  • Nitrocefin (a chromogenic cephalosporin substrate).

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5).

  • Test compounds dissolved in a suitable solvent (e.g., DMSO).

  • ZnSO4 solution (to ensure the enzyme is fully metalated).

• Procedure:

  • In a microplate, incubate a defined concentration of recombinant NDM-1 enzyme (e.g., 5 nM) with varying concentrations of the test inhibitor for a specified period (e.g., 10 minutes) at a controlled temperature (e.g., 30°C).[6][7] A negative control with solvent only is included.

  • Initiate the enzymatic reaction by adding a specific concentration of nitrocefin (e.g., 60 µM).[6][7]

  • Monitor the hydrolysis of nitrocefin by measuring the increase in absorbance at 490 nm over time using a microplate reader.[6][7]

  • Calculate the initial reaction velocities from the linear portion of the absorbance versus time plot.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a powerful technique for studying the real-time binding kinetics and affinity between an inhibitor and NDM-1.

• Immobilization of NDM-1:

  • Covalently immobilize the purified recombinant NDM-1 protein onto a sensor chip surface (e.g., CM5 chip) using standard amine coupling chemistry.

• Binding Analysis:

  • Inject a series of concentrations of the analyte (inhibitor) over the immobilized NDM-1 surface and a reference surface (without NDM-1) at a constant flow rate.

  • Monitor the change in the refractive index at the sensor surface, which is proportional to the mass of the analyte binding to the immobilized ligand, in real-time. This generates a sensorgram.

  • After the association phase, flow buffer over the surface to monitor the dissociation of the inhibitor.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes and non-specific binding.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD), where KD = kd/ka. A lower KD value indicates a higher binding affinity.[12]

X-ray Crystallography for Structural Analysis

X-ray crystallography provides high-resolution three-dimensional structures of NDM-1 in complex with inhibitors, revealing the precise binding mode and key molecular interactions.

• Crystallization:

  • Co-crystallize the purified NDM-1 protein with the inhibitor of interest or soak pre-formed apo-NDM-1 crystals in a solution containing the inhibitor.

  • Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to obtain well-diffracting crystals.

• Data Collection:

  • Expose the crystals to a high-intensity X-ray beam, typically at a synchrotron source.

  • Collect the diffraction data as the crystal is rotated.

• Structure Determination and Refinement:

  • Process the diffraction data to determine the unit cell parameters and space group.

  • Solve the crystal structure using molecular replacement, using a known NDM-1 structure as a search model.

  • Build the inhibitor into the electron density map and refine the structure to achieve the best fit with the experimental data.

• Analysis:

  • Analyze the final refined structure to identify the specific amino acid residues involved in inhibitor binding, the coordination with the zinc ions, and any conformational changes in the enzyme upon inhibitor binding.[4][13]

Visualizing the Path to Inhibition

The following diagrams illustrate key concepts and workflows in the study of NDM-1 inhibitors.

Key SAR Principles for NDM-1 Inhibitors.

General Workflow for NDM-1 Inhibitor Discovery.

Conclusion and Future Directions

The development of effective NDM-1 inhibitors remains a critical challenge in the fight against antimicrobial resistance. A deep understanding of the structure-activity relationships is paramount for the successful design of novel therapeutic agents. This guide provides a comprehensive overview of the current knowledge, highlighting the importance of targeting the active site zinc ions and exploiting the structural features of the enzyme. Future research should focus on the development of inhibitors with high potency, selectivity, and favorable pharmacokinetic properties. The integration of computational methods, such as QSAR and molecular dynamics simulations, with experimental techniques will be crucial in accelerating the discovery of clinically viable NDM-1 inhibitors.

References

• 1. Towards combating antibiotic resistance by exploring the quantitative structure-activity relationship of NDM-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of New Delhi metallo-β-lactamase reveals molecular basis for antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. X-ray Crystallography Deciphers the Activity of Broad-Spectrum Boronic Acid β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic Study of Laboratory Mutants of NDM-1 Metallo-β-Lactamase and the Importance of an Isoleucine at Position 35 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]
• 7. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 11. tandfonline.com [tandfonline.com]
• 12. Fragment-based discovery of inhibitor scaffolds targeting the metallo-β-lactamases NDM-1 and VIM-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Crystal structure of NDM-1 reveals a common β-lactam hydrolysis mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the In Silico Modeling of NDM-1 Inhibitor Interactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational methodologies used to model the interaction between New Delhi Metallo-β-lactamase-1 (NDM-1) and its potential inhibitors. The rise of NDM-1-producing bacteria presents a significant threat to global health, as this enzyme can hydrolyze a broad spectrum of β-lactam antibiotics, including last-resort carbapenems.[1][2][3][4][5][6] In silico modeling has become an indispensable tool in the rational design and discovery of novel NDM-1 inhibitors to combat this growing antibiotic resistance.[4]

The NDM-1 Challenge

NDM-1 is a class B1 metallo-β-lactamase (MBL) that requires one or two zinc ions in its active site for catalytic activity.[7][8] These zinc ions are crucial for activating a water molecule, which then hydrolyzes the amide bond in the β-lactam ring of antibiotics, rendering them ineffective.[5][7] The active site of NDM-1 is known for its flexibility and ability to accommodate a wide range of substrates, making the design of effective inhibitors particularly challenging.[5][9]

General Workflow for In Silico NDM-1 Inhibitor Modeling

The computational pipeline for identifying and evaluating potential NDM-1 inhibitors typically involves a multi-step process. This workflow begins with preparing the protein and ligand structures, proceeds through docking and simulation to predict binding modes and stability, and concludes with energy calculations to estimate binding affinity.

Caption: A typical workflow for the in silico analysis of NDM-1 inhibitors.

Experimental Protocols

Detailed methodologies are crucial for reproducible in silico research. The following sections outline standard protocols for the core components of modeling NDM-1-inhibitor interactions.

Molecular docking predicts the preferred orientation of an inhibitor when bound to the NDM-1 active site to form a stable complex.[10] It is a critical step for screening large compound libraries and understanding binding modes.[4]

Protocol:

• Protein Preparation:

  • Obtain the 3D crystal structure of NDM-1 from the Protein Data Bank (PDB), for instance, PDB ID: 5ZGZ.[10][11]

  • Using software like UCSF Chimera or AutoDockTools, remove water molecules and any co-crystallized ligands.[10]

  • Add polar hydrogens and assign Kollman charges to the protein atoms.

  • For metalloenzymes like NDM-1, specialized force fields such as AutoDock4Zn are often used to properly handle the zinc ions in the active site.[10][11]

• Ligand Preparation:

  • Draw the 2D structure of the inhibitor (e.g., "Inhibitor-5") using software like MarvinSketch or ChemDraw.

  • Convert the 2D structure to a 3D structure using a program like Avogadro or Open Babel.[10]

  • Perform energy minimization of the 3D ligand structure using a suitable force field (e.g., MMFF94).

  • Assign Gasteiger charges and define rotatable bonds for docking flexibility.

• Docking Execution:

  • Define a grid box that encompasses the NDM-1 active site. The active site is characterized by key residues such as His120, His122, Asp124, His189, Cys208, and His250, which coordinate the two zinc ions.[8]

  • Set the grid box dimensions, for example, centered at X=-4.2 Å, Y=-5.4 Å, Z=-16.2 Å with a size of 60x60x60 Å.[10]

  • Perform the docking simulation using software like AutoDock Vina, which uses a Lamarckian genetic algorithm to explore conformational space.[10]

  • Generate multiple binding poses (e.g., 10-20) and rank them based on their predicted binding affinity (in kcal/mol).

• Analysis:

  • Visualize the top-ranked docking poses using PyMOL or Maestro Viewer.[10]

  • Analyze the interactions (hydrogen bonds, hydrophobic interactions, and metal coordination) between the inhibitor and the active site residues.[10]

MD simulations are performed to assess the dynamic stability and behavior of the NDM-1-inhibitor complex over time in a simulated physiological environment.[11][12]

Protocol:

• System Setup:

  • Select the best-docked pose of the NDM-1-inhibitor complex as the starting structure.

  • Use a simulation package like GROMACS or AMBER.[11][12]

  • Choose an appropriate force field for the protein (e.g., CHARMM36) and generate topology parameters for the ligand using tools like the SwissParam or CGenFF server.[12]

  • Place the complex in a solvated box (e.g., dodecahedral) with a suitable water model (e.g., SPC).[12]

  • Add ions (e.g., Na+ and Cl-) to neutralize the system's charge.[12]

• Simulation Execution:

  • Perform energy minimization of the entire system to remove steric clashes.

  • Gradually heat the system to the target temperature (e.g., 300 K) under NVT (constant number of particles, volume, and temperature) ensemble.

  • Equilibrate the system's pressure under NPT (constant number of particles, pressure, and temperature) ensemble for a sufficient duration (e.g., 1 ns).

  • Run the production MD simulation for a significant timescale, typically ranging from 10 ns to 250 ns or more, to observe the system's dynamics.[11][12]

• Trajectory Analysis:

  • Calculate the Root Mean Square Deviation (RMSD) of the protein backbone and ligand to assess structural stability and convergence.[11][12]

  • Calculate the Root Mean Square Fluctuation (RMSF) for each residue to identify flexible regions of the protein upon inhibitor binding.[11][12]

  • Analyze the number and duration of hydrogen bonds formed between the inhibitor and NDM-1 throughout the simulation.[11][12]

  • Visualize the trajectory to observe conformational changes and key interactions.

These calculations provide a more accurate estimation of the binding affinity than docking scores by considering solvent effects and entropic contributions. The Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) or Poisson-Boltzmann Surface Area (MM/PBSA) methods are commonly used.[13][14]

Protocol:

• Snapshot Extraction:

  • Extract a set of snapshots (e.g., 100-200) at regular intervals from the stable portion of the MD simulation trajectory.

• Energy Calculation:

  • For each snapshot, calculate the following energy terms using scripts like g_mmpbsa for GROMACS:

    • The total energy of the complex (G_complex).

    • The total energy of the protein (G_protein).

    • The total energy of the ligand (G_ligand).

  • The binding free energy (ΔG_bind) is then calculated as: ΔG_bind = G_complex - (G_protein + G_ligand)

• Energy Decomposition:

  • Decompose the total binding free energy into contributions from individual residues to identify key residues responsible for the inhibitor's binding affinity.

Data Presentation

Quantitative data from these simulations are best summarized in tables for clear comparison and interpretation. The following tables present example data for hypothetical and literature-derived inhibitors.

Table 1: Molecular Docking Results for Potential NDM-1 Inhibitors

Inhibitor	Docking Score (kcal/mol)	Key Interacting Residues	Type of Interaction
Inhibitor-5 (Hypothetical)	-10.5	His122, Asp124, Cys208, Asn220	H-bond, Metal Coordination
ZINC84525623 [2]	-11.23	Key amino acid residues in active site	H-bond, Electrostatic, Hydrophobic
Compound M26 [10]	-13.11	(Forms six hydrogen bonds)	H-bond
VNI-41 [9]	IC50: 29.6 µM	Interacts with Zn1 ion	Metal Coordination (Sulfonamide)

| L-Captopril [15] | -21.9 (kJ/mol) | Di-zinc active site | Metal Ion Chelation |

Table 2: MD Simulation Stability Metrics (Example Data over 100 ns)

Complex	Average RMSD (Å)	Average RMSF (Å) (Active Site)	Average H-Bonds
NDM-1 + Inhibitor-5	1.8 ± 0.3	1.1 ± 0.2	3-4
NDM-1 + ZINC84525623 [2]	< 2.0	Low fluctuations	2 (stable)
NDM-1 + Compound M26 [12]	Converged	Stable active site	High number, stable

| NDM-1 + Meropenem [11] | Fluctuating | Higher fluctuations | Transient, discontinuous |

Table 3: Binding Free Energy Calculation Results (MM/GBSA)

Complex	ΔG_bind (kcal/mol)	van der Waals Energy	Electrostatic Energy	Solvation Energy
NDM-1 + Inhibitor-5	-28.5 ± 2.1	-35.2	-15.8	+22.5
NDM-1 + Compound M2 [13]	-13.56	(Component of ΔG_bind)	(Component of ΔG_bind)	(Component of ΔG_bind)

| NDM-1 + Compound P4 [13] | -16.72 | (Component of ΔG_bind) | (Component of ΔG_bind) | (Component of ΔG_bind) |

NDM-1 Catalytic Mechanism and Inhibition

Understanding the catalytic mechanism of NDM-1 is vital for designing inhibitors that can effectively block its function. The enzyme utilizes a di-zinc center to hydrolyze the β-lactam ring. An effective inhibitor can disrupt this process by chelating the zinc ions or by forming strong interactions with key catalytic residues.

Caption: NDM-1's catalytic mechanism and a potential mode of inhibition.

References

• 1. tandfonline.com [tandfonline.com]
• 2. High-Throughput Virtual Screening, Molecular Dynamics Simulation, and Enzyme Kinetics Identified ZINC84525623 as a Potential Inhibitor of NDM-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-Throughput Virtual Screening, Molecular Dynamics Simulation, and Enzyme Kinetics Identified ZINC84525623 as a Potential Inhibitor of NDM-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of the Novel Inhibitor Against New Delhi Metallo-β-Lactamase Based on Virtual Screening and Molecular Modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NDM-1 (New Delhi metallo beta lactamase-1) producing Gram-negative bacilli: Emergence & clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NDM Metallo-β-Lactamases and Their Bacterial Producers in Health Care Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Silico and In Vitro Screening of Natural Compounds as Broad-Spectrum β-Lactamase Inhibitors against Acinetobacter baumannii New Delhi Metallo-β-lactamase-1 (NDM-1) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of Novel New Delhi Metallo-β-Lactamases-1 Inhibitors by Multistep Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Silico Evaluation of Potential NDM-1 Inhibitors: An Integrated Docking and Molecular Dynamics Approach [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. In Silico Evaluation of Potential NDM-1 Inhibitors: An Integrated Docking and Molecular Dynamics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sciforum.net [sciforum.net]
• 14. researchgate.net [researchgate.net]
• 15. Molecular docking studies, in-silico ADMET predictions and synthesis of novel PEGA-nucleosides as antimicrobial agents targeting class B1 metallo-β-lactamases - PMC [pmc.ncbi.nlm.nih.gov]

Fragment-Based Discovery of New Delhi Metallo-β-lactamase-1 (NDM-1) Inhibitors: A Technical Guide

Abstract

The rapid global spread of New Delhi Metallo-β-lactamase-1 (NDM-1) presents a formidable challenge to modern medicine, rendering a broad spectrum of β-lactam antibiotics ineffective. NDM-1, a class B1 metallo-β-lactamase (MBL), utilizes zinc ions to catalyze the hydrolysis of these critical drugs, including last-resort carbapenems. The development of effective NDM-1 inhibitors to be used as adjuvants with existing antibiotics is a critical therapeutic goal. Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for identifying novel inhibitor scaffolds against challenging targets like NDM-1. This technical guide provides an in-depth overview of the FBDD approach for discovering NDM-1 inhibitors, detailing the enzyme's mechanism, a comprehensive workflow, key experimental protocols, and quantitative data on identified fragments and leads.

Introduction

The Clinical Threat of NDM-1

New Delhi Metallo-β-lactamase-1 (NDM-1) is an enzyme that confers resistance to nearly all β-lactam antibiotics in bacteria.[1][2] First identified in 2009, the gene encoding NDM-1 is located on mobile genetic elements, allowing for rapid horizontal transfer among different bacterial species, including common pathogens like Escherichia coli and Klebsiella pneumoniae.[3][4] This rapid dissemination has led to a global health crisis, as infections with NDM-1-producing "superbugs" are extremely difficult to treat, leaving very few therapeutic options.[2][5] Unlike other β-lactamases, NDM-1 can hydrolyze carbapenems, which are often considered the last line of defense against multidrug-resistant bacterial infections.[2][5]

The NDM-1 Catalytic Mechanism

NDM-1's catalytic activity is dependent on one or two zinc ions in its active site.[3][4] These zinc ions coordinate with key histidine and aspartate residues and play a crucial role in the hydrolysis of the β-lactam ring.[6] The accepted mechanism involves the zinc ions activating a water molecule, which then acts as a potent nucleophile.[3][7][8] This activated hydroxide attacks the carbonyl carbon of the β-lactam ring, leading to the cleavage of the amide bond and inactivation of the antibiotic.[3][6] The open and flexible nature of the NDM-1 active site contributes to its ability to accommodate and hydrolyze a wide range of substrates.[4][7] Inhibitors are designed to disrupt this mechanism, often by chelating the essential zinc ions or by binding to the active site and preventing substrate access.[9][10]

Fragment-Based Drug Discovery (FBDD) as a Strategy

Fragment-Based Drug Discovery (FBDD) is an alternative to traditional high-throughput screening (HTS).[11][12] It begins by screening libraries of small, low-molecular-weight compounds ("fragments") to identify weak but efficient binders to the target protein.[12][13] Because of their small size, fragments can explore chemical space more effectively and form high-quality interactions with the target's binding pockets.[11] Hits identified through sensitive biophysical techniques are then optimized into more potent lead compounds through strategies like fragment growing, linking, or merging.[13][14] This approach is particularly well-suited for NDM-1, as it can uncover novel binding scaffolds and interaction points within the enzyme's active site that might be missed by larger, more complex molecules.[15]

The FBDD Workflow for NDM-1 Inhibitors

The process of discovering NDM-1 inhibitors using FBDD follows a structured, iterative workflow. It combines computational methods with sensitive biophysical screening and structural biology to progress from low-affinity fragments to high-potency lead candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovering NDM-1 inhibitors using molecular substructure embeddings representations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insights on the structural characteristics of NDM-1: The journey so far [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. Potential Inhibitors Against NDM-1 Type Metallo-β-Lactamases: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The mechanism of NDM-1-catalyzed carbapenem hydrolysis is distinct from that of penicillin or cephalosporin hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Towards combating antibiotic resistance by exploring the quantitative structure-activity relationship of NDM-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fragment based drug design: from experimental to computational approaches. | Semantic Scholar [semanticscholar.org]
• 12. Fragment based drug design: from experimental to computational approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Application of Fragment-Based Drug Discovery to Versatile Targets [frontiersin.org]
• 15. A fragment-based drug discovery strategy applied to the identification of NDM-1 β-lactamase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Zinc-Binding Mechanism of NDM-1 Inhibitor, N-(phosphonomethyl)iminodiacetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the zinc-binding mechanism of the New Delhi Metallo-β-lactamase-1 (NDM-1) inhibitor, N-(phosphonomethyl)iminodiacetic acid. This compound, identified as a potent inhibitor in multiple studies, offers a promising scaffold for the development of therapeutics to combat antibiotic resistance. This document outlines the quantitative metrics of its inhibitory action, detailed experimental protocols for its characterization, and a visual representation of its proposed mechanism of action.

Core Mechanism: Zinc Sequestration

The primary mechanism by which N-(phosphonomethyl)iminodiacetic acid inhibits NDM-1 is through the chelation and sequestration of the zinc ions essential for the enzyme's catalytic activity. NDM-1 is a metallo-β-lactamase that requires two zinc ions (Zn1 and Zn2) in its active site to hydrolyze β-lactam antibiotics.[1][2] N-(phosphonomethyl)iminodiacetic acid, with its phosphonate and multiple carboxylate groups, acts as a strong zinc chelator, effectively stripping these crucial metal cofactors from the enzyme's active site. This zinc depletion renders the enzyme inactive, thereby restoring the efficacy of β-lactam antibiotics.[3][4]

The zinc-dependent nature of its inhibitory activity has been experimentally demonstrated. In the presence of increasing concentrations of exogenous zinc sulfate, the IC50 value of N-(phosphonomethyl)iminodiacetic acid against NDM-1 also increases, indicating a direct competition for zinc ions.[4] This is a hallmark of a zinc sequestration-based mechanism.

Quantitative Data Summary

The inhibitory and binding properties of N-(phosphonomethyl)iminodiacetic acid against NDM-1 and its interaction with zinc have been quantified using various biophysical techniques. The key quantitative data are summarized in the table below.

Parameter	Value	Method	Enzyme/Ion	Reference
IC50	0.8 ± 0.1 µM	Fluorescence-based Assay	NDM-1	[5][6]
IC50	1.1 ± 0.1 µM	Fluorescence-based Assay	VIM-2	[5][6]
IC50	> 200 µM	Fluorescence-based Assay	IMP-1	[5][6]
Dissociation Constant (Kd)	56 nM	Isothermal Titration Calorimetry	Zn(II)	[3][4][5]

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the interaction of N-(phosphonomethyl)iminodiacetic acid with NDM-1 and zinc are provided below.

NDM-1 Inhibition Assay (Fluorescence-based)

This protocol is adapted from studies characterizing small molecule inhibitors of metallo-β-lactamases.

Objective: To determine the half-maximal inhibitory concentration (IC50) of N-(phosphonomethyl)iminodiacetic acid against NDM-1.

Materials:

• Purified NDM-1 enzyme

• N-(phosphonomethyl)iminodiacetic acid

• Fluorogenic cephalosporin substrate FC5

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 0.01% Triton X-100, pH 7.5

• DMSO (for compound dilution)

• 96-well black microtiter plates

• Fluorescence plate reader (e.g., Tecan Spark)

Procedure:

• Prepare a stock solution of N-(phosphonomethyl)iminodiacetic acid in DMSO.

• Perform serial dilutions of the inhibitor in the assay buffer to achieve a range of final concentrations.

• In a 96-well plate, add the diluted inhibitor solutions.

• Add the purified NDM-1 enzyme to each well to a final concentration appropriate for the assay (e.g., low nanomolar range).

• Incubate the enzyme and inhibitor mixture for a pre-determined time (e.g., 15 minutes) at room temperature.

• Initiate the enzymatic reaction by adding the fluorogenic substrate FC5 to each well.

• Monitor the fluorescence signal over time using a plate reader with excitation and emission wavelengths of 380 nm and 460 nm, respectively.

• Calculate the initial velocity of the reaction for each inhibitor concentration.

• Plot the initial velocities against the inhibitor concentrations and fit the data to a dose-response curve to determine the IC50 value using appropriate software (e.g., GraphPad Prism).[3]

Isothermal Titration Calorimetry (ITC)

This protocol is for determining the binding affinity of N-(phosphonomethyl)iminodiacetic acid to zinc ions.

Objective: To measure the dissociation constant (Kd) and thermodynamic parameters of the interaction between the inhibitor and zinc.

Materials:

• N-(phosphonomethyl)iminodiacetic acid

• Zinc sulfate (ZnSO4)

• ITC Buffer: 50 mM HEPES, 100 mM NaCl, pH 7.5

• Isothermal Titration Calorimeter (e.g., PEAQ-ITC)

Procedure:

• Prepare solutions of N-(phosphonomethyl)iminodiacetic acid and ZnSO4 in the ITC buffer. The buffer for both solutions must be identical to avoid heats of dilution.

• Degas both solutions to prevent air bubbles.

• Load the N-(phosphonomethyl)iminodiacetic acid solution into the sample cell of the calorimeter.

• Load the ZnSO4 solution into the injection syringe.

• Set the experimental parameters on the ITC instrument, including the cell temperature, stirring speed, and injection volumes.

• Perform an initial injection of a small volume of the ZnSO4 solution, which will be discarded during data analysis.

• Carry out a series of injections of the ZnSO4 solution into the sample cell containing the inhibitor.

• Record the heat changes associated with each injection.

• Analyze the resulting thermogram by integrating the heat peaks and fitting the data to a suitable binding model (e.g., one-site binding model) to determine the dissociation constant (Kd), binding enthalpy (ΔH), and stoichiometry (n).[4]

Visualizations

The following diagrams illustrate the proposed mechanism of NDM-1 inhibition and the experimental workflow for inhibitor characterization.

Caption: Proposed zinc sequestration mechanism of NDM-1 inhibition.

References

• 1. Checkerboard Synergy Testing [bio-protocol.org]
• 2. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. adibiosolutions.com [adibiosolutions.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for NDM-1 Inhibitor-5 In Vitro Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a formidable enzyme that confers bacterial resistance to a broad spectrum of beta-lactam antibiotics, including the last-resort carbapenems.[1][2] The rapid global spread of NDM-1 producing bacteria poses a significant threat to public health, making the discovery of effective NDM-1 inhibitors a critical area of research.[1] NDM-1 belongs to the B1 subclass of metallo-beta-lactamases, which require zinc ions for their catalytic activity.[2][3] This application note provides a detailed protocol for the in vitro evaluation of NDM-1 inhibitor-5, a potent inhibitor of NDM-1 with a reported Ki of 2.5 μM.[4]

The described assay is a spectrophotometric method based on the hydrolysis of a chromogenic substrate, nitrocefin, by the NDM-1 enzyme.[5][6] In the absence of an inhibitor, NDM-1 cleaves the beta-lactam ring of nitrocefin, resulting in a color change that can be monitored by measuring the absorbance at 492 nm.[5][7] When an effective inhibitor, such as NDM-1 inhibitor-5, is present, the rate of nitrocefin hydrolysis is reduced, providing a quantitative measure of the inhibitor's potency.

Key Concepts and Signaling Pathways

The mechanism of NDM-1 involves the coordination of zinc ions in its active site, which facilitates the hydrolysis of the amide bond in the beta-lactam ring of antibiotics.[2] NDM-1 inhibitors can act through various mechanisms, including chelating the essential zinc ions or directly binding to the active site to block substrate access.[8][9]

Caption: Mechanism of NDM-1 and its inhibition.

Quantitative Data Summary

The following table summarizes key quantitative data for context and comparison in NDM-1 inhibition studies.

Compound	Target	Assay Substrate	IC50 / Ki	Reference
NDM-1 inhibitor-5	NDM-1	Not Specified	Ki: 2.5 μM	[4]
L-captopril	NDM-1	Imipenem	Ki: 6.6 μM	[10]
EDTA	NDM-1	Meropenem	IC50: 412 nM	[11]
Adapalene	NDM-1	Nitrocefin	IC50: 8.9 µg/mL	[5]

Experimental Protocol: In Vitro NDM-1 Inhibition Assay

This protocol details the steps to determine the inhibitory activity of NDM-1 inhibitor-5 using a spectrophotometric assay with nitrocefin as the substrate.

Materials and Reagents

• Recombinant NDM-1 enzyme

• NDM-1 inhibitor-5

• Nitrocefin

• HEPES buffer (50 mM, pH 7.5)

• ZnSO4 (100 μM)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Spectrophotometer capable of reading absorbance at 492 nm

Experimental Workflow

Caption: Workflow for the NDM-1 in vitro inhibition assay.

Step-by-Step Procedure

• Preparation of Reagents:

  • Prepare a 50 mM HEPES buffer (pH 7.5) containing 100 μM ZnSO4. This is the assay buffer.

  • Reconstitute the recombinant NDM-1 enzyme in the assay buffer to a stock concentration of 1 μM. Aliquot and store at -80°C. On the day of the assay, dilute the enzyme stock to a working concentration of 20 nM in cold assay buffer.[5]

  • Prepare a stock solution of NDM-1 inhibitor-5 in DMSO (e.g., 10 mM). From this stock, prepare a series of dilutions in the assay buffer to achieve final assay concentrations ranging from, for example, 0.1 μM to 100 μM.

  • Prepare a stock solution of nitrocefin in DMSO (e.g., 10 mM). Dilute this stock in the assay buffer to a working concentration of 200 μM.[5][6]

• Assay Setup:

  • In a 96-well microtiter plate, add 50 μL of assay buffer to each well.

  • Add 10 μL of the serially diluted NDM-1 inhibitor-5 solutions to the respective wells. For the positive control (no inhibition), add 10 μL of assay buffer containing the same percentage of DMSO as the inhibitor solutions. For the negative control (no enzyme activity), add 10 μL of assay buffer.

  • Add 20 μL of the 20 nM NDM-1 enzyme solution to all wells except the negative control wells. To the negative control wells, add 20 μL of assay buffer.

  • Incubate the plate at room temperature for 10 minutes to allow the inhibitor to interact with the enzyme.[6][12]

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 20 μL of the 200 μM nitrocefin solution to all wells, bringing the total reaction volume to 100 μL. The final concentration of NDM-1 will be 4 nM and nitrocefin will be 40 μM.

  • Immediately place the plate in a spectrophotometer and begin monitoring the change in absorbance at 492 nm every 60 seconds for 15-30 minutes at 30°C.[6]

• Data Analysis:

  • Determine the initial reaction velocity (rate of change in absorbance per minute) for each well.

  • Calculate the percentage of NDM-1 inhibition for each concentration of NDM-1 inhibitor-5 using the following formula: % Inhibition = [1 - (Velocity of sample / Velocity of positive control)] x 100%

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the NDM-1 enzyme activity, by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Conclusion

This application note provides a comprehensive and detailed protocol for the in vitro assessment of NDM-1 inhibitor-5. By following this standardized methodology, researchers can obtain reliable and reproducible data on the inhibitory potency of this compound and other potential NDM-1 inhibitors. The provided quantitative data and diagrams offer valuable context and a clear workflow for scientists engaged in the critical effort to combat antibiotic resistance.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic Study of Laboratory Mutants of NDM-1 Metallo-β-Lactamase and the Importance of an Isoleucine at Position 35 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 8. In vitro evaluation of metal chelators as potential metallo- β -lactamase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]

Application Notes and Protocols: Synergy Testing of NDM-1 Inhibitor-5 and Meropenem

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and global spread of New Delhi Metallo-beta-lactamase-1 (NDM-1) producing bacteria pose a significant threat to public health.[1][2][3] NDM-1 is a broad-spectrum β-lactamase that can hydrolyze and inactivate a wide range of β-lactam antibiotics, including the last-resort carbapenems like meropenem.[1][4][5] This resistance mechanism renders many current antibiotic therapies ineffective. A promising strategy to combat NDM-1-mediated resistance is the co-administration of a carbapenem with an NDM-1 inhibitor. This application note details the synergistic effects of a novel inhibitor, NDM-1 Inhibitor-5, with meropenem against NDM-1-producing bacteria and provides detailed protocols for assessing this synergy.

Mechanism of Action

NDM-1 is a class B metallo-β-lactamase that requires zinc ions in its active site to catalyze the hydrolysis of the β-lactam ring in antibiotics like meropenem.[4][5][6][7] NDM-1 Inhibitor-5 is designed to specifically target the active site of the NDM-1 enzyme, effectively neutralizing its hydrolytic activity. By binding to the enzyme, NDM-1 Inhibitor-5 protects meropenem from degradation, allowing the antibiotic to exert its bactericidal effects on the bacterial cell wall.[6][7]

References

• 1. NDM-1 has arrived: first report of a carbapenem resistance mechanism in South Africa [scielo.org.za]
• 2. NDM-1 (New Delhi metallo beta lactamase-1) producing Gram-negative bacilli: Emergence & clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NDM-1: Causes, Symptoms, Diagnosis & Teeatment [medicinenet.com]
• 4. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for NDM-1 Inhibitor Cell-Based Assay Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and global spread of New Delhi metallo-β-lactamase-1 (NDM-1) in Gram-negative bacteria poses a significant threat to public health. NDM-1 confers resistance to a broad spectrum of β-lactam antibiotics, including the carbapenems, which are often considered the last line of defense against multidrug-resistant bacterial infections. The development of potent and specific NDM-1 inhibitors is a critical strategy to restore the efficacy of existing β-lactam antibiotics. This document provides detailed application notes and protocols for the development and implementation of cell-based assays to screen for and characterize NDM-1 inhibitors.

Principle of NDM-1 and Inhibition Strategy

NDM-1 is a class B metallo-β-lactamase that requires zinc ions for its catalytic activity.[1][2][3] The enzyme hydrolyzes the amide bond in the β-lactam ring of antibiotics, rendering them inactive. The primary strategy for inhibiting NDM-1 involves molecules that can chelate the essential zinc ions in the active site or otherwise block the substrate from binding.[4]

Cell-Based Assay Development: An Overview

Cell-based assays are crucial for the discovery of NDM-1 inhibitors as they provide a more physiologically relevant environment compared to biochemical assays. These assays typically involve a bacterial strain that expresses NDM-1. In the presence of an effective inhibitor, the NDM-1 enzyme is inactivated, allowing a β-lactam antibiotic to exert its antibacterial effect, which can be measured as inhibition of bacterial growth or through a reporter system.

Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Reduction Assay

This assay is a fundamental method to screen for compounds that can restore the susceptibility of NDM-1 producing bacteria to a β-lactam antibiotic, such as meropenem.

Objective: To determine the ability of a test compound to reduce the MIC of a β-lactam antibiotic against an NDM-1 expressing bacterial strain.

Materials:

• NDM-1 expressing E. coli strain (e.g., a clinical isolate or a transformed laboratory strain like E. coli BW25113ΔbamBΔtolCΔaraDAB harboring a plasmid with the blaNDM-1 gene).[4]

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Meropenem (or another suitable carbapenem antibiotic).

• Test compounds (potential NDM-1 inhibitors).

• 96-well microtiter plates.

• Resazurin solution (for viability assessment).[2]

• Plate reader.

Procedure:

• Bacterial Culture Preparation: Inoculate a single colony of the NDM-1 expressing E. coli into CAMHB and incubate overnight at 37°C with shaking. Dilute the overnight culture to achieve a final concentration of approximately 5 x 105 CFU/mL in the assay wells.

• Compound and Antibiotic Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Serially dilute the test compound in CAMHB in a 96-well plate. Prepare a stock solution of meropenem and add it to the wells containing the test compound at a fixed sub-inhibitory concentration. Also, prepare wells with serial dilutions of meropenem alone to determine the baseline MIC.

• Incubation: Add the prepared bacterial suspension to each well of the 96-well plate. The final volume in each well should be 100-200 µL. Include appropriate controls: media only (sterility control), bacteria only (growth control), and bacteria with the solvent used for the test compounds (solvent toxicity control).

• Endpoint Measurement: Incubate the plates at 37°C for 16-20 hours. The MIC is the lowest concentration of meropenem that completely inhibits visible bacterial growth. For a more quantitative assessment, add resazurin to each well and incubate for a further 2-4 hours. Measure the fluorescence or absorbance to determine bacterial viability.

• Data Analysis: The MIC of meropenem in the presence of the test compound is compared to the MIC of meropenem alone. A significant reduction in the MIC indicates potential NDM-1 inhibition.

Workflow for MIC Reduction Assay

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) Reduction Assay.

Protocol 2: Reporter Gene Assay

This assay utilizes a reporter gene, such as β-galactosidase (lacZ), under the control of a promoter that is induced in response to cell wall stress caused by β-lactam antibiotics. Inhibition of NDM-1 leads to antibiotic activity, cell wall stress, and subsequent reporter gene expression.

Objective: To quantify NDM-1 inhibition through the measurement of a reporter gene product.

Materials:

• NDM-1 expressing bacterial strain containing a β-lactam-inducible reporter gene construct.

• Luria-Bertani (LB) broth or other suitable growth medium.

• A β-lactam antibiotic (e.g., ampicillin).

• Test compounds.

• 96-well microtiter plates.

• Reagents for the specific reporter gene assay (e.g., ONPG for β-galactosidase).

• Plate reader.

Procedure:

• Culture Preparation: Grow the reporter strain overnight at 37°C. Dilute the culture and regrow to early-log phase.

• Assay Setup: In a 96-well plate, add the test compounds at various concentrations. Add the β-lactam antibiotic at a concentration that induces a sub-maximal reporter response.

• Induction: Add the early-log phase bacterial culture to the wells.

• Incubation: Incubate the plate at 37°C for a period sufficient to allow for reporter gene expression (e.g., 2-4 hours).

• Reporter Measurement: Lyse the cells (if necessary) and add the appropriate substrate for the reporter enzyme (e.g., ONPG). Measure the signal (e.g., absorbance at 420 nm for the β-galactosidase assay) using a plate reader.

• Data Analysis: Calculate the percentage of inhibition based on the signal in the presence of the test compound compared to the control (no inhibitor). Determine the IC50 value for active compounds.

Logical Flow of Reporter Gene Assay

Caption: Logical flow of the NDM-1 inhibitor reporter gene assay.

Data Presentation

Table 1: Example Data for MIC Reduction Assay

Test Compound	Concentration (µM)	MIC of Meropenem (µg/mL)	Fold Reduction in MIC
None (Control)	0	16	-
Compound A	10	2	8
Compound B	10	16	1
EDTA	100	0.5	32

Table 2: Example Data for Reporter Gene Assay

Test Compound	IC50 (µM)
Compound A	5.2
Compound C	> 100
Aspergillomarasmine A	1.8[4]
D-captopril	High binding affinity[2][3]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway of NDM-1 Action and Inhibition

Caption: Mechanism of NDM-1 mediated antibiotic resistance and its inhibition.

Conclusion

The development of robust and reliable cell-based assays is paramount for the discovery of novel NDM-1 inhibitors. The protocols and guidelines presented here provide a solid foundation for researchers to establish screening platforms and characterize potential drug candidates. The MIC reduction assay offers a straightforward method for primary screening, while reporter gene assays can provide more quantitative data on inhibitor potency. The successful identification and development of NDM-1 inhibitors will be a crucial step in combating the growing threat of antibiotic resistance.

References

• 1. Assays for Β-Lactamase Activity and Inhibition | Springer Nature Experiments [experiments.springernature.com]
• 2. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]
• 4. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants [mdpi.com]

Application Notes and Protocols for NDM-1 Inhibitor-5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of NDM-1 inhibitor-5 (also known as compound 57), a potent non-β-lactam inhibitor of New Delhi metallo-β-lactamase-1 (NDM-1). This aurone derivative has demonstrated significant inhibitory activity and synergistic effects with antibiotics like meropenem.

Introduction

New Delhi metallo-β-lactamase-1 (NDM-1) is a major contributor to antibiotic resistance, conferring bacteria with the ability to hydrolyze a broad spectrum of β-lactam antibiotics. NDM-1 inhibitor-5 is a valuable tool for researchers studying mechanisms of antibiotic resistance and developing new therapeutic strategies. It has a reported Ki of 2.5 μM and has been shown to restore the efficacy of antibiotics against NDM-1 producing bacteria.

Physicochemical Properties and Solubility

Proper dissolution of NDM-1 inhibitor-5 is critical for accurate and reproducible experimental results. The following table summarizes its known solubility.

Solvent	Concentration	Notes
Dimethyl Sulfoxide (DMSO)	≥ 20 mM	NDM-1 inhibitor-5 is readily soluble in DMSO. Stock solutions are typically prepared at this concentration.
Aqueous Buffers (e.g., PBS)	Poorly soluble	Direct dissolution in aqueous buffers is not recommended due to low solubility, which can lead to precipitation and inaccurate concentrations in assays.

Note: For most biological assays, a final DMSO concentration of ≤0.5% is recommended to avoid solvent-induced artifacts.

Experimental Protocols

Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of NDM-1 inhibitor-5 for serial dilution in experimental assays.

Materials:

• NDM-1 inhibitor-5 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

Protocol:

• Equilibrate NDM-1 inhibitor-5 to room temperature before opening the vial to prevent condensation.

• Weigh the required amount of NDM-1 inhibitor-5 powder using an analytical balance.

• Add the appropriate volume of anhydrous DMSO to achieve a 20 mM stock solution. For example, for a compound with a molecular weight of 389.44 g/mol , dissolve 3.9 mg in 500 µL of DMSO.

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C for short-term storage (weeks) or -80°C for long-term storage (months).

NDM-1 Enzyme Inhibition Assay (Nitrocefin-based)

Objective: To determine the inhibitory activity of NDM-1 inhibitor-5 against NDM-1 using a chromogenic substrate.

Materials:

• NDM-1 inhibitor-5 stock solution (20 mM in DMSO)

• Recombinant NDM-1 enzyme

• Nitrocefin (chromogenic β-lactamase substrate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 100 µM ZnCl₂)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 490 nm

Protocol:

• Prepare serial dilutions of NDM-1 inhibitor-5 from the 20 mM stock solution in the assay buffer. Ensure the final DMSO concentration in the assay does not exceed 0.5%.

• In a 96-well plate, add the diluted NDM-1 inhibitor-5 to the wells. Include a positive control (e.g., EDTA, a known MBL inhibitor) and a negative control (assay buffer with DMSO, no inhibitor).

• Add the recombinant NDM-1 enzyme to each well (except for the no-enzyme control) to a final concentration of approximately 5 nM.

• Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding nitrocefin to each well to a final concentration of 100 µM.

• Immediately monitor the change in absorbance at 490 nm over time using a microplate reader. The rate of nitrocefin hydrolysis is proportional to the NDM-1 activity.

• Calculate the percentage of inhibition for each concentration of NDM-1 inhibitor-5 and determine the IC₅₀ value.

Checkerboard Assay for Synergy with Antibiotics

Objective: To assess the synergistic effect of NDM-1 inhibitor-5 in combination with a β-lactam antibiotic (e.g., meropenem) against an NDM-1 producing bacterial strain.

Materials:

• NDM-1 inhibitor-5 stock solution (20 mM in DMSO)

• Meropenem stock solution

• NDM-1 producing bacterial strain (e.g., E. coli expressing blaNDM-1)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microplates

• Bacterial incubator

Protocol:

• Prepare a bacterial suspension of the NDM-1 producing strain and adjust it to a 0.5 McFarland standard.

• In a 96-well microplate, prepare a two-dimensional serial dilution of both NDM-1 inhibitor-5 and meropenem in CAMHB. This will create a matrix of varying concentrations of both compounds.

• Inoculate each well with the prepared bacterial suspension.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the Minimum Inhibitory Concentration (MIC) of meropenem alone and in combination with different concentrations of NDM-1 inhibitor-5 by observing the lowest concentration that inhibits visible bacterial growth.

• Calculate the Fractional Inhibitory Concentration Index (FICI) to quantify the synergy. An FICI of ≤ 0.5 is generally considered synergistic.

Visual Representations

Signaling Pathway

Caption: NDM-1 Inhibition Pathway

Experimental Workflow

Application Notes and Protocols: Preparation of Stock Solutions of D-Captopril, an NDM-1 Inhibitor

For Research Use Only. Not for use in diagnostic procedures.

Introduction

New Delhi Metallo-β-lactamase-1 (NDM-1) is a bacterial enzyme that confers resistance to a broad range of β-lactam antibiotics, posing a significant threat to global health. The development of NDM-1 inhibitors is a critical area of research to combat antibiotic resistance. D-captopril, the (2S,2R)-stereoisomer of captopril, has been identified as a potent inhibitor of NDM-1.[1][2] Accurate and consistent preparation of stock solutions of D-captopril is essential for reliable experimental results in screening and characterization assays.

These application notes provide detailed protocols for the preparation, storage, and handling of stock solutions of D-captopril for use in NDM-1 inhibition assays and other research applications.

Physicochemical Properties of D-Captopril

A summary of the relevant physicochemical properties of D-captopril is presented in Table 1. Understanding these properties is crucial for selecting the appropriate solvent and storage conditions.

Property	Value	Reference
Molecular Formula	C₉H₁₅NO₃S	[3]
Molecular Weight	217.3 g/mol	[3]
Appearance	White or almost white crystalline powder	[4]
IC₅₀ for NDM-1	7.9 µM	[1][5][6]

Solubility Data

The solubility of captopril in various solvents is summarized in Table 2. This information should be used to select the most appropriate solvent for your experimental needs.

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	~30 mg/mL and 43 mg/mL	[3][7]
Ethanol	~30 mg/mL	[3]
Dimethylformamide (DMF)	~30 mg/mL	[3]
Phosphate-Buffered Saline (PBS, pH 7.2)	~3 mg/mL	[3]
Water	Freely soluble	[4]

Note: When using organic solvents, it is crucial to ensure that the final concentration of the solvent in the experimental assay is not toxic to the cells or disruptive to the assay components.

Recommended Solvents and Storage Conditions

For most in vitro applications, DMSO is the recommended solvent for preparing high-concentration stock solutions of D-captopril due to its high solvating capacity and compatibility with many biological assays. For applications where organic solvents are not suitable, sterile water or PBS can be used, although the achievable stock concentration will be lower.

Stock Solution Solvent	Recommended Concentration	Storage Temperature	Shelf Life
DMSO	10-50 mM	-20°C or -80°C	≥ 4 years (as solid)
Sterile Water or PBS	≤ 10 mM	2-8°C	Not recommended for more than one day[3]

Important: Aqueous solutions of captopril are not recommended for long-term storage.[3] It is advisable to prepare fresh aqueous solutions from a frozen DMSO stock on the day of the experiment.

Experimental Protocols

Preparation of a 10 mM D-Captopril Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of D-captopril in DMSO.

Materials:

• D-Captopril (MW: 217.3 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Pipettes and sterile filter tips

Procedure:

• Equilibrate D-Captopril: Allow the vial of D-captopril to equilibrate to room temperature before opening to prevent condensation.

• Weigh D-Captopril: Accurately weigh out 2.173 mg of D-captopril using an analytical balance and place it into a sterile microcentrifuge tube.

• Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the D-captopril.

• Dissolve: Vortex the solution until the D-captopril is completely dissolved. Gentle warming in a water bath (≤ 37°C) may be used to aid dissolution if necessary.

• Aliquot: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile microcentrifuge tubes. This will prevent multiple freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C.

Preparation of Working Solutions

Working solutions should be prepared by diluting the high-concentration stock solution in the appropriate aqueous buffer or cell culture medium for your experiment.

Example: Preparation of a 100 µM Working Solution

• Thaw a single aliquot of the 10 mM D-captopril stock solution in DMSO at room temperature.

• In a sterile tube, add 990 µL of your desired aqueous buffer (e.g., PBS or cell culture medium).

• Add 10 µL of the 10 mM D-captopril stock solution to the buffer.

• Mix thoroughly by gentle vortexing or pipetting.

• This will result in a 100 µM working solution with a final DMSO concentration of 1%. Adjust the dilution factor as needed to achieve the desired final concentration and to minimize the final solvent concentration.

Mechanism of NDM-1 Inhibition

D-captopril inhibits NDM-1 by interacting with the zinc ions in the enzyme's active site.[1] The thiol group of D-captopril is thought to coordinate with the zinc ions, which are essential for the hydrolysis of β-lactam antibiotics. This interaction blocks the catalytic activity of the enzyme, thereby restoring the efficacy of β-lactam antibiotics against NDM-1-producing bacteria.

Mechanism of NDM-1 inhibition by D-captopril.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing D-captopril stock and working solutions.

Workflow for preparing D-captopril solutions.

Safety Precautions

• Handle D-captopril in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Consult the Safety Data Sheet (SDS) for D-captopril for complete safety and handling information.

• DMSO is readily absorbed through the skin. Avoid direct contact.

These protocols and guidelines are intended to assist researchers in the accurate and safe preparation of D-captopril stock solutions. Adherence to these procedures will contribute to the reproducibility and reliability of experimental results.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Basis of Metallo-β-Lactamase Inhibition by Captopril Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.who.int [cdn.who.int]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Simplified captopril analogues as NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]

Application Notes and Protocols for Antimicrobial Susceptibility Testing of NDM-1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the antimicrobial susceptibility testing (AST) of New Delhi metallo-beta-lactamase-1 (NDM-1) inhibitors. Given that "NDM-1 inhibitor-5" is a placeholder, the protocols outlined below are based on established methods for evaluating novel NDM-1 inhibitors in combination with β-lactam antibiotics.

Introduction to NDM-1 and its Inhibition

New Delhi metallo-beta-lactamase-1 (NDM-1) is a bacterial enzyme that confers resistance to a broad range of β-lactam antibiotics, including the last-resort carbapenems.[1][2][3][4] The enzyme's active site contains two zinc ions that are essential for its catalytic activity, which involves hydrolyzing the amide bond in the β-lactam ring of antibiotics, rendering them ineffective.[5][6][7] The widespread dissemination of the blaNDM-1 gene among Gram-negative bacteria poses a significant global health threat.[3][7]

The primary strategy to combat NDM-1-mediated resistance is the development of inhibitors that can be co-administered with β-lactam antibiotics to restore their efficacy.[5] NDM-1 inhibitors can be broadly categorized based on their mechanism of action:

• Zinc-Chelating Agents: These inhibitors, such as aspergillomarasmine A (AMA), function by removing the essential zinc ions from the NDM-1 active site.[8][6][9]

• Zinc-Coordinating Inhibitors: Compounds like captopril bind to the zinc ions in the active site, blocking substrate access.[5][9]

• Covalent Inhibitors: These molecules, for instance, ebselen, form a covalent bond with amino acid residues, particularly cysteine, within or near the active site, leading to irreversible inactivation.[8][6][9]

These application notes will guide researchers through the essential in vitro assays required to characterize the activity of a novel NDM-1 inhibitor.

Data Presentation: Summarized Quantitative Data

Effective evaluation of an NDM-1 inhibitor requires the systematic collection and clear presentation of quantitative data. The following tables provide templates for organizing experimental results.

Table 1: NDM-1 Enzyme Inhibition Assay

Inhibitor Concentration	% Inhibition of NDM-1 Activity
0.1 µM
1 µM
10 µM
50 µM
100 µM
IC50 (µM)

Table 2: Minimum Inhibitory Concentration (MIC) of a β-lactam Antibiotic (e.g., Meropenem) in the Presence of a Fixed Concentration of NDM-1 Inhibitor

Test Organism (NDM-1 producing)	MIC of Meropenem alone (µg/mL)	MIC of Meropenem + Inhibitor (at fixed concentration, e.g., 8 µg/mL) (µg/mL)	Fold Reduction in MIC
E. coli (NDM-1)
K. pneumoniae (NDM-1)
Acinetobacter baumannii (NDM-1)

Table 3: Checkerboard Synergy Assay Data

Meropenem (µg/mL)	NDM-1 Inhibitor (µg/mL)	Growth (+/-)
...	...	...
Fractional Inhibitory Concentration (FIC) Index:

Table 4: Time-Kill Assay Data for a Representative NDM-1-Producing Strain

Treatment	0h (log10 CFU/mL)	2h (log10 CFU/mL)	4h (log10 CFU/mL)	8h (log10 CFU/mL)	24h (log10 CFU/mL)
Growth Control
Meropenem (at 1/4 x MIC)
NDM-1 Inhibitor (at fixed conc.)
Meropenem + NDM-1 Inhibitor

Experimental Protocols

The following are detailed protocols for the key experiments used to evaluate NDM-1 inhibitors.

This assay determines the direct inhibitory effect of the compound on the enzymatic activity of purified NDM-1.

Materials:

• Recombinant NDM-1 enzyme

• Nitrocefin (a chromogenic cephalosporin substrate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 100 µM ZnSO4)

• Test inhibitor compound

• 96-well microtiter plates

• Microplate reader

Protocol:

• Prepare serial dilutions of the NDM-1 inhibitor in the assay buffer.

• In a 96-well plate, add 5 nM of recombinant NDM-1 enzyme to each well.[8]

• Add the various concentrations of the inhibitor to the wells. Include a positive control (a known NDM-1 inhibitor like EDTA) and a negative control (DMSO vehicle).[10]

• Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.[8][10]

• Initiate the reaction by adding nitrocefin to a final concentration of 60-100 µM.[8][11]

• Immediately measure the rate of nitrocefin hydrolysis by monitoring the change in absorbance at 490 nm over time using a microplate reader.[8]

• Calculate the percentage of inhibition for each inhibitor concentration relative to the negative control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

This assay determines the minimum inhibitory concentration (MIC) of a β-lactam antibiotic in the presence and absence of the NDM-1 inhibitor, following CLSI or EUCAST guidelines.[10][11][12]

Materials:

• NDM-1-producing bacterial strains (e.g., E. coli, K. pneumoniae)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• β-lactam antibiotic (e.g., meropenem)

• NDM-1 inhibitor

• 96-well microtiter plates

• 0.5 McFarland turbidity standard

Protocol:

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard in sterile saline or broth.[13] Dilute this suspension to achieve a final concentration of approximately 5 x 105 CFU/mL in the test wells.

• Prepare serial twofold dilutions of the β-lactam antibiotic in CAMHB in the wells of a 96-well plate.[14][15]

• For the combination assay, prepare identical serial dilutions of the antibiotic in CAMHB that also contains a fixed, sub-inhibitory concentration of the NDM-1 inhibitor (e.g., 4 or 8 µg/mL).[16][17][18]

• Inoculate each well with the prepared bacterial suspension. Include a growth control well (no antibiotic or inhibitor) and a sterility control well (no bacteria).[19]

• Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.[19]

• The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.[13]

This assay is used to systematically evaluate the synergistic, additive, indifferent, or antagonistic effects of combining an NDM-1 inhibitor with a β-lactam antibiotic.

Protocol:

• In a 96-well plate, prepare serial dilutions of the β-lactam antibiotic horizontally and the NDM-1 inhibitor vertically, creating a matrix of different concentration combinations.

• Inoculate the plate with the NDM-1-producing bacterial strain as described in the broth microdilution protocol.

• Following incubation, determine the MIC of each drug alone and in combination.

• Calculate the Fractional Inhibitory Concentration (FIC) Index:

  • FICA = (MIC of drug A in combination) / (MIC of drug A alone)

  • FICB = (MIC of drug B in combination) / (MIC of drug B alone)

  • FIC Index = FICA + FICB

• Interpret the results:

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4.0

  • Antagonism: FIC Index > 4.0

The disk diffusion method provides a qualitative assessment of an inhibitor's ability to restore the susceptibility of a bacterial strain to a β-lactam antibiotic.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• 0.5 McFarland turbidity standard

• Paper disks impregnated with a β-lactam antibiotic (e.g., meropenem 10 µg)

• Blank sterile paper disks

• Solution of the NDM-1 inhibitor

Protocol:

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard.

• Using a sterile swab, evenly inoculate the entire surface of an MHA plate to create a confluent lawn of bacteria.[20][21] Allow the plate to dry for 3-5 minutes.[20]

• Place a standard β-lactam antibiotic disk onto the agar surface.

• Apply a known amount of the NDM-1 inhibitor solution to a blank sterile disk and place it on the agar, approximately 15-20 mm away from the antibiotic disk.

• Alternatively, the inhibitor can be added directly to the MHA during preparation.

• Incubate the plates at 35 ± 1°C for 16-20 hours.[21][22]

• Observe for an enhancement or potentiation of the zone of inhibition around the antibiotic disk in the presence of the inhibitor, which would indicate a synergistic effect.

This dynamic assay evaluates the bactericidal or bacteriostatic effect of the drug combination over time.

Protocol:

• Prepare flasks containing CAMHB with the following: no drug (growth control), the β-lactam antibiotic alone (typically at a sub-inhibitory concentration like 1/4 x MIC), the NDM-1 inhibitor alone, and the combination of the antibiotic and the inhibitor.

• Inoculate the flasks with the NDM-1-producing strain to a starting density of ~5 x 105 CFU/mL.

• Incubate the flasks at 37°C with shaking.

• At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw aliquots from each flask, perform serial dilutions, and plate onto nutrient agar to determine the viable bacterial count (CFU/mL).[11]

• Plot the log10 CFU/mL against time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and the most active single agent at 24 hours.

Visualizations

Caption: Mechanism of NDM-1 action and inhibition pathways.

Caption: Workflow for evaluating a potential NDM-1 inhibitor.

References

• 1. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NDM-1: Causes, Symptoms, Diagnosis & Teeatment [medicinenet.com]
• 4. NDM-1 (New Delhi metallo beta lactamase-1) producing Gram-negative bacilli: Emergence & clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]
• 7. NDM Metallo-β-Lactamases and Their Bacterial Producers in Health Care Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 11. tandfonline.com [tandfonline.com]
• 12. routledge.com [routledge.com]
• 13. mdpi.com [mdpi.com]
• 14. Differential active site requirements for NDM-1 β-lactamase hydrolysis of carbapenem versus penicillin and cephalosporin antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. What the Clinical Microbiologist Should Know About PK/PD in the Era of Emerging Multidrug-Resistance: Beta-Lactam/Beta-Lactamase Inhibitor Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Approaches to Testing Novel β-Lactam and β-Lactam Combination Agents in the Clinical Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. goldbio.com [goldbio.com]
• 20. asm.org [asm.org]
• 21. youtube.com [youtube.com]
• 22. cgspace.cgiar.org [cgspace.cgiar.org]

Technical Notes & Optimization

troubleshooting NDM-1 inhibitor-5 precipitation in media

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address issues with the precipitation of NDM-1 inhibitor-5 in experimental media.

Frequently Asked Questions (FAQs)

Q1: Why is my NDM-1 inhibitor-5 precipitating when I add it to my culture media?

A1: Precipitation of small molecule inhibitors like NDM-1 inhibitor-5 in aqueous media is a common issue. Several factors can contribute to this:

• Poor Aqueous Solubility: The inhibitor may have inherently low solubility in water-based media.

• Solvent Shock: If the inhibitor is dissolved in a solvent like DMSO, adding this concentrated stock directly to the aqueous media can cause the inhibitor to "crash out" or precipitate as it is rapidly diluted in a poor solvent.[1][2]

• High Concentration: The final concentration of the inhibitor in your media may exceed its solubility limit.[3]

• Media Composition: Components in your media, such as salts (especially calcium and phosphate), proteins, and pH, can interact with the inhibitor and reduce its solubility.[4]

• Temperature: Temperature shifts, such as moving from a warmer dissolving temperature to a cooler incubation temperature, can decrease solubility.[4]

Q2: What is the recommended solvent for NDM-1 inhibitor-5?

A2: While specific solubility data for NDM-1 inhibitor-5 is not extensively published, inhibitors of this class are typically dissolved in organic solvents like dimethyl sulfoxide (DMSO).[5] It is crucial to use a fresh, high-purity, anhydrous grade of DMSO, as contaminating moisture can degrade the compound or reduce its solubility.[1]

Q3: What is the maximum recommended final concentration of DMSO in the media?

A3: For most cell culture experiments, the final concentration of DMSO should be kept at or below 0.1% to avoid solvent toxicity to the cells.[1][6] Always include a vehicle control (media with the same final concentration of DMSO without the inhibitor) in your experiments to account for any effects of the solvent itself.

Q4: Can I store NDM-1 inhibitor-5 in solution?

A4: It is generally recommended to prepare stock solutions fresh for each experiment.[6] If you need to store a stock solution, aliquot it into working volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[6] The stability of NDM-1 inhibitor-5 in solution over time should be validated for your specific application.

Troubleshooting Guide

This guide addresses specific precipitation issues in a question-and-answer format.

Issue 1: I observed immediate precipitation after adding the inhibitor stock to my media.

• Question: What is the most likely cause of immediate precipitation?

  • Answer: This is often due to "solvent shock," where the inhibitor is not soluble in the aqueous media when rapidly diluted from its organic solvent stock.[1][2]

• Question: How can I prevent this?

  • Answer: Avoid adding the concentrated stock directly to a large volume of media. Instead, try a serial dilution approach. First, dilute the concentrated stock in the same solvent (e.g., DMSO) to an intermediate concentration. Then, add this intermediate stock to your media.[1] It is also beneficial to add the inhibitor to the media while gently vortexing or swirling to ensure rapid and even dispersion.

Issue 2: The media became cloudy after adding the inhibitor, even at a low concentration.

• Question: What could be causing cloudiness or turbidity?

  • Answer: This can be caused by the formation of fine, insoluble particles of the inhibitor. It could also be a reaction with a component in your media.[4] For instance, high concentrations of salts like calcium and phosphate can lead to precipitation.[4]

• Question: What steps can I take to resolve this?

  • Answer:

    • Perform a solubility test: Before your main experiment, test the solubility of NDM-1 inhibitor-5 in your specific media at the desired final concentration. This will help you determine the solubility limit.

    • Adjust Media pH: The solubility of a compound can be pH-dependent. Try adjusting the pH of your media slightly (within a range compatible with your experiment) to see if it improves solubility.

    • Warm the Media: Gently warming the media to 37°C before and during the addition of the inhibitor can sometimes help keep it in solution. However, be cautious about the thermal stability of the inhibitor and other media components.[4]

Issue 3: My inhibitor solution is clear at first but precipitates over time during incubation.

• Question: Why does the inhibitor precipitate after a period of incubation?

  • Answer: This could be due to several factors:

    • The inhibitor may be slowly coming out of a supersaturated solution.

    • Temperature changes during incubation can affect solubility.

    • The inhibitor might be degrading into a less soluble form.

    • Interaction with cellular metabolites or secreted proteins could be causing precipitation.

• Question: How can I troubleshoot this delayed precipitation?

  • Answer:

    • Lower the Working Concentration: The most straightforward approach is to test a lower working concentration of the inhibitor.

    • Use a Carrier Molecule: For some poorly soluble compounds, a carrier molecule like cyclodextrin can be used to improve and maintain solubility in aqueous solutions.[3] This would require careful validation to ensure the carrier does not interfere with your experiment.

    • Filter the Media: After adding the inhibitor and allowing it to dissolve, you can sterile-filter the media to remove any undissolved micro-precipitates before adding it to your cells or assay.

Data Presentation

Table 1: Recommended Solvent Concentrations for Cell-Based Assays

Solvent	Recommended Starting Stock Concentration	Maximum Final Concentration in Media	Notes
DMSO	10-50 mM (Varies by compound)	≤ 0.1%	A vehicle control is mandatory.[1][6]
Ethanol	10-50 mM	≤ 0.1%	Check for compatibility with your specific cells or assay.

Table 2: Common Media Components That May Affect Inhibitor Solubility

Media Component	Potential Issue	Recommended Action
High Salt Concentrations	Can decrease the solubility of organic compounds ("salting out").[4]	Prepare media with the minimum required salt concentration.
Calcium and Phosphate	Can form insoluble complexes with some compounds.[4]	If possible, use a medium with lower concentrations of these ions.
Serum Proteins	Can bind to the inhibitor, but can also sometimes lead to aggregation.	Conduct initial solubility tests in both serum-free and serum-containing media.
pH Buffers (e.g., HEPES)	Can influence the pH and therefore the ionization state and solubility of the inhibitor.	Ensure the buffer is compatible and test for precipitation.

Experimental Protocols

Protocol 1: Determining the Solubility of NDM-1 Inhibitor-5 in Your Media

• Prepare a high-concentration stock solution of NDM-1 inhibitor-5 in 100% DMSO (e.g., 50 mM).

• Set up a series of dilutions of the inhibitor in your target experimental media (e.g., cell culture media, buffer). Aim for a range of concentrations above and below your intended working concentration. Keep the final DMSO concentration constant across all dilutions and below 0.1%.

• Include a vehicle control containing only the media and the same final concentration of DMSO.

• Incubate the solutions under the same conditions as your planned experiment (e.g., 37°C, 5% CO2) for the same duration.

• Visually inspect for precipitation against a dark background. Look for cloudiness, turbidity, or visible particles.

• (Optional) Quantify solubility: For a more precise measurement, centrifuge the samples at high speed (e.g., >10,000 x g) for 15 minutes to pellet any precipitate. Measure the concentration of the inhibitor remaining in the supernatant using a suitable analytical method like HPLC or UV-Vis spectroscopy. The highest concentration that remains clear is the practical solubility limit in your media.

Visualizations

References

• 1. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.stemcell.com [cdn.stemcell.com]

Technical Support Center: Improving the Solubility of NDM-1 Inhibitor-5 for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in enhancing the solubility of the novel, hypothetical New Delhi Metallo-beta-lactamase-1 (NDM-1) inhibitor, designated NDM-1 inhibitor-5, for successful in vivo studies.

Disclaimer: "NDM-1 inhibitor-5" is a hypothetical compound for illustrative purposes. The physicochemical properties and solubility data presented are based on the tyrosine kinase inhibitor alectinib, a known poorly water-soluble drug (BCS Class IV), to provide a realistic and data-driven guide.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of NDM-1 inhibitor-5 that contribute to its poor solubility?

A1: Based on our model compound, NDM-1 inhibitor-5 is a weakly basic compound with a pKa of 7.05.[3] It is highly lipophilic and exhibits low solubility in aqueous buffers across a wide pH range.[3][4] Its structure contains a large, hydrophobic benzo-carbazole group, which significantly contributes to its poor water solubility.[1]

Q2: What are the initial steps to consider when encountering poor solubility of NDM-1 inhibitor-5 in aqueous media for in vivo studies?

A2: The initial approach should involve a systematic screening of various pharmaceutically acceptable excipients to identify a suitable solubilization strategy. This includes evaluating the inhibitor's solubility in different pH buffers, co-solvents, surfactants, and complexing agents. It is also crucial to characterize the solid-state properties of the inhibitor, such as its crystalline form, as this can significantly impact solubility.

Q3: What are the most promising formulation strategies for improving the oral bioavailability of poorly soluble compounds like NDM-1 inhibitor-5?

A3: For poorly soluble compounds, several advanced formulation strategies can be employed. These include:

• Lipid-based formulations: Such as Self-Nanoemulsifying Drug Delivery Systems (SNEDDS), which can enhance solubility and absorption.

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing the drug in a polymeric matrix in an amorphous state, which can significantly improve its dissolution rate and solubility.[2][5]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of hydrophobic drugs.

• Particle Size Reduction: Micronization or nanocrystal technology can increase the surface area of the drug, leading to a faster dissolution rate.

Troubleshooting Guide

Problem/Observation	Potential Cause	Recommended Solution/Action
NDM-1 inhibitor-5 precipitates out of solution upon dilution with aqueous media.	The concentration of the co-solvent or surfactant is insufficient to maintain solubility upon dilution in the gastrointestinal tract.	Increase the concentration of the solubilizing agent in the formulation. Consider using a combination of co-solvents and surfactants. Evaluate the use of precipitation inhibitors in the formulation.
High variability in plasma concentrations of NDM-1 inhibitor-5 is observed in animal studies.	Inconsistent dissolution of the inhibitor in vivo. This could be due to the formulation's sensitivity to gastrointestinal pH or food effects.	Develop a more robust formulation, such as an amorphous solid dispersion or a lipid-based system, which can provide more consistent drug release.[2] Conduct in vitro dissolution testing in biorelevant media (e.g., FaSSIF, FeSSIF) to better predict in vivo performance.
Low oral bioavailability of NDM-1 inhibitor-5 despite improved solubility in the formulation.	The inhibitor may have poor membrane permeability (BCS Class IV). The solubilizing excipients might be hindering drug absorption.	Evaluate the permeability of the inhibitor using in vitro models like Caco-2 cell assays. If permeability is low, consider strategies to enhance it, such as the use of permeation enhancers. Be aware that some surfactants can form micelles that entrap the drug, reducing its free concentration available for absorption.[6]
The formulation for NDM-1 inhibitor-5 is unstable and shows signs of drug crystallization over time.	The drug is in a metastable form (e.g., amorphous) and is reverting to a more stable, less soluble crystalline form.	Select a polymer for your amorphous solid dispersion that has good miscibility with the drug and a high glass transition temperature to improve stability.[5] Conduct stability studies under accelerated conditions to predict the long-term stability of the formulation.
Difficulty in achieving the desired dose of NDM-1 inhibitor-5 in a reasonable administration volume for animal studies.	The solubility enhancement achieved with the current formulation is insufficient for the required dose.	Explore more potent solubilization techniques. For instance, a suspended self-nanoemulsifying drug delivery system (Su-SNEDDS) can achieve a much higher drug loading compared to a simple SNEDDS.[1][7]

Data Presentation: Solubility of NDM-1 Inhibitor-5 (Alectinib as a proxy)

Table 1: Solubility of NDM-1 Inhibitor-5 in Various Solvents and Buffers

Solvent/Buffer	Solubility (µg/mL)	Reference
Water	10.3 ± 1.2	[8]
pH 1.2 Buffer	~15	[1]
pH 4.0 Acetate Buffer	~20	[1]
pH 6.8 Phosphate Buffer	~12	[1]
Methanol	1990.8 ± 7.2	[8]
Ethanol	210.3 ± 4.5	[8]
Dimethyl Sulfoxide (DMSO)	4500.0 ± 6.1	[8]
Polyethylene Glycol 400 (PEG 400)	260.5 ± 6.0	[8]
Propylene Glycol (PG)	210.6 ± 5.8	[8]

Table 2: Solubility of NDM-1 Inhibitor-5 in Surfactants and Oils at 70°C

Excipient	Type	Solubility (% w/w)	Reference
Kolliphor® RH 40	Surfactant	0.67 ± 0.06	[1]
Kolliphor® HS 15	Surfactant	0.60 ± 0.08	[1]
Capmul® MCM C8	Oil	~0.07	[1]
Capmul® MCM C10	Oil	~0.06	[1]

Table 3: Enhanced Solubility of NDM-1 Inhibitor-5 with Surfactants in Aqueous Media

Medium	Solubility (µg/mL)	Reference
pH 6.8 Phosphate Buffer + 2% Sodium Lauryl Sulfate (SLS)	>150	[8]
pH 6.8 Phosphate Buffer + 5% Tween® 80	>150	[8]
pH 4.5 Acetate Buffer + 2% Sodium Lauryl Sulfate (SLS)	>150	[8]
pH 4.5 Acetate Buffer + 5% Tween® 80	>150	[8]

Experimental Protocols

Protocol 1: Preparation of a Suspended Self-Nanoemulsifying Drug Delivery System (Su-SNEDDS) for Oral Administration in Mice

This protocol is adapted from a study on alectinib and is designed to achieve a high drug loading for in vivo efficacy studies.[1]

Materials:

• NDM-1 inhibitor-5

• Kolliphor® HS 15 (surfactant)

• Capmul® MCM C8 (oil)

• Ultrasonicator

• Vortex mixer

• Syringes and gavage needles

Procedure:

• Preparation of the SNEDDS vehicle:

  • Prepare a mixture of Kolliphor® HS 15 and Capmul® MCM C8 at a weight ratio of 8:2.

  • Vortex the mixture until a homogenous, clear solution is obtained.

• Saturation of the SNEDDS vehicle:

  • Add an excess amount of NDM-1 inhibitor-5 to the prepared SNEDDS vehicle.

  • Vortex the mixture for 10 minutes to facilitate the dissolution of the inhibitor.

  • Centrifuge the mixture at 15,000 rpm for 10 minutes to separate the undissolved inhibitor.

  • Carefully collect the supernatant, which is the saturated SNEDDS formulation.

• Preparation of the Su-SNEDDS:

  • To the saturated SNEDDS, add a pre-weighed amount of NDM-1 inhibitor-5 to achieve the final desired concentration (e.g., 10% w/w).

  • Subject the mixture to ultrasonication for 30 minutes to ensure a uniform suspension of the inhibitor particles.

• Administration to Mice:

  • Prior to administration, gently vortex the Su-SNEDDS to ensure homogeneity.

  • Administer the formulation to mice via oral gavage at the desired dose volume.

Protocol 2: Preparation of an Amorphous Solid Dispersion (ASD) of NDM-1 Inhibitor-5

This protocol describes the preparation of an ASD using a solvent evaporation method, adapted from studies on alectinib.[2][5]

Materials:

• NDM-1 inhibitor-5

• Soluplus® (polymer)

• Dichloromethane (solvent)

• Rotary evaporator

• Vacuum oven

Procedure:

• Dissolution of Components:

  • Dissolve NDM-1 inhibitor-5 and Soluplus® in a 1:5 weight ratio in a sufficient amount of dichloromethane.

  • Ensure complete dissolution of both components by gentle stirring or sonication.

• Solvent Evaporation:

  • Evaporate the solvent using a rotary evaporator at 40°C under reduced pressure.

  • Continue the evaporation until a thin film of the solid dispersion is formed on the inner surface of the flask.

• Drying:

  • Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Milling and Sieving:

  • Scrape the dried solid dispersion from the flask and gently mill it into a fine powder.

  • Pass the powder through a sieve to obtain a uniform particle size.

• Reconstitution for Dosing:

  • The resulting ASD powder can be suspended in a suitable aqueous vehicle (e.g., water with 0.5% methylcellulose) for oral administration to animals.

Mandatory Visualizations

Caption: Mechanism of NDM-1 and its inhibition.

Caption: Workflow for solubility enhancement.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tga.gov.au [tga.gov.au]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of Alectinib-Suspended SNEDDS for Enhanced Solubility and Dissolution [ouci.dntb.gov.ua]
• 8. Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib - PMC [pmc.ncbi.nlm.nih.gov]

NDM-1 inhibitor-5 off-target effects in bacterial cells

Welcome to the technical support center for NDM-1 inhibitor-5. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding the potential off-target effects of NDM-1 inhibitor-5 in bacterial cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for NDM-1 inhibitor-5?

A1: NDM-1 inhibitor-5 is designed to be a potent inhibitor of New Delhi metallo-β-lactamase-1 (NDM-1). NDM-1 is a bacterial enzyme that confers resistance to a broad range of β-lactam antibiotics, including carbapenems, by hydrolyzing the β-lactam ring. By inhibiting NDM-1, NDM-1 inhibitor-5 aims to restore the efficacy of β-lactam antibiotics against resistant bacterial strains.

Q2: We are observing a decrease in bacterial viability even in the absence of a β-lactam antibiotic when using NDM-1 inhibitor-5. Is this expected?

A2: While NDM-1 inhibitor-5 is designed to be a specific inhibitor of NDM-1, it is possible that it exhibits off-target effects, leading to direct antibacterial activity. This could be due to interactions with other essential bacterial proteins or processes. We recommend performing a series of experiments to investigate these potential off-target effects, as outlined in our troubleshooting guides.

Q3: How can we confirm that the observed synergistic effect with our β-lactam antibiotic is due to NDM-1 inhibition and not an off-target effect?

A3: To differentiate between NDM-1 inhibition and off-target synergistic effects, we recommend performing control experiments with a bacterial strain that does not express NDM-1. If the synergistic effect is still observed in the NDM-1 negative strain, it is likely due to an off-target mechanism. Additionally, in vitro enzyme inhibition assays with purified NDM-1 can confirm direct inhibition.

Q4: Our metabolomics data shows significant changes in metabolic pathways unrelated to cell wall synthesis after treatment with NDM-1 inhibitor-5. What could this indicate?

A4: Significant perturbations in unrelated metabolic pathways are a strong indicator of off-target effects. The inhibitor may be interacting with enzymes in these pathways. Further investigation is needed to identify the specific off-target protein(s).[1] This can be achieved through techniques like thermal shift assays or affinity chromatography with the inhibitor.

Troubleshooting Guides

Issue 1: Unexpected Antibacterial Activity of NDM-1 Inhibitor-5

Symptoms:

• Reduction in bacterial growth or viability in the absence of a β-lactam antibiotic.

• Formation of inhibition zones in a disk diffusion assay with NDM-1 inhibitor-5 alone.

Possible Causes:

• Off-target inhibition of essential bacterial enzymes: The inhibitor may be binding to and inhibiting other crucial bacterial proteins.

• Disruption of bacterial cell membrane integrity: The compound might be interacting with the bacterial membrane, leading to leakage of cellular contents and cell death.[2][3]

• Inhibition of other cellular processes: The inhibitor could be interfering with processes like DNA replication, protein synthesis, or folate synthesis.

Troubleshooting Steps:

• Assess Cell Membrane Integrity:

  • Perform a propidium iodide (PI) staining assay. PI can only enter cells with compromised membranes. An increase in PI fluorescence indicates membrane damage.[4][5]

  • Measure the release of intracellular components, such as nucleic acids (at 260 nm) or proteins, into the supernatant.[2]

• Metabolomics Analysis:

  • Conduct untargeted metabolomics to identify metabolic pathways affected by the inhibitor. This can provide clues about potential off-target enzymes.[1][6][7][8]

• Macromolecular Synthesis Assays:

  • Investigate the effect of the inhibitor on DNA, RNA, and protein synthesis using radiolabeled precursors (e.g., ³H-thymidine, ³H-uridine, ³H-leucine).

Issue 2: Lack of Synergy or Antagonistic Effect with β-Lactam Antibiotics

Symptoms:

• The Minimum Inhibitory Concentration (MIC) of the β-lactam antibiotic does not decrease significantly in the presence of NDM-1 inhibitor-5.

• A higher concentration of the β-lactam antibiotic is required to inhibit bacterial growth when used in combination with NDM-1 inhibitor-5.

Possible Causes:

• Poor cell penetration of the inhibitor: The inhibitor may not be reaching the periplasmic space where NDM-1 is located.

• Efflux of the inhibitor: The bacterial cell may be actively pumping out the inhibitor.

• Off-target effects that counteract the β-lactam's mechanism: The inhibitor might be activating a stress response that mitigates the effect of the antibiotic.

• Degradation of the inhibitor: The inhibitor may not be stable in the experimental conditions.

Troubleshooting Steps:

• Evaluate Inhibitor Uptake and Efflux:

  • Use fluorescently labeled inhibitor analogs to visualize cellular localization.

  • Test the synergistic effect in bacterial strains with known efflux pump deletions.

• In Vitro NDM-1 Inhibition Assay:

  • Confirm that NDM-1 inhibitor-5 is active against purified NDM-1 enzyme in a cell-free system. This will verify the on-target activity of the compound.

• Checkerboard Assay:

  • Perform a checkerboard titration to systematically evaluate the interaction between NDM-1 inhibitor-5 and the β-lactam antibiotic to determine if the effect is synergistic, additive, indifferent, or antagonistic.[9]

Quantitative Data Summary

The following tables provide representative quantitative data for NDM-1 inhibitors. This data is intended for comparative purposes to guide your own experiments.

Table 1: In Vitro Inhibition of NDM-1 by Various Inhibitors

Inhibitor	IC₅₀ (µM)	Inhibition Mechanism	Reference
D-captopril	7.9	Zinc Chelator	[10]
L-captopril	202.0	Zinc Chelator	[10]
Carnosic Acid	27.07	Allosteric Inhibition	[10]
Adapalene	8.9 µg/mL	Not specified	[11]

Table 2: Synergistic Activity of NDM-1 Inhibitors with Meropenem against NDM-1 expressing E. coli

Inhibitor	Meropenem MIC (µg/mL) Alone	Meropenem MIC (µg/mL) with Inhibitor	Fold Reduction in MIC	Reference
Plant Extract A	>256	8	>32	[9]
Adapalene	32-512	4-32	8-16	[11]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

• Prepare bacterial inoculum: Culture bacteria to the mid-logarithmic phase in appropriate broth. Dilute the culture to a final concentration of 5 x 10⁵ CFU/mL.

• Prepare serial dilutions: In a 96-well microtiter plate, prepare two-fold serial dilutions of NDM-1 inhibitor-5 and the β-lactam antibiotic.

• Inoculation: Add the bacterial inoculum to each well. Include a growth control (no antimicrobial) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

Protocol 2: Bacterial Cell Membrane Integrity Assay using Propidium Iodide (PI)

• Bacterial culture: Grow bacteria to the mid-logarithmic phase.

• Treatment: Centrifuge the cells, wash with PBS, and resuspend in PBS. Add NDM-1 inhibitor-5 at various concentrations and incubate for a defined period.

• Staining: Add propidium iodide (final concentration of 5 µg/mL) to each sample and incubate in the dark for 15 minutes.

• Analysis: Measure the fluorescence using a fluorometer or a fluorescence microscope (excitation ~535 nm, emission ~617 nm). An increase in fluorescence indicates membrane damage.[4][5]

Protocol 3: Metabolite Extraction from Bacterial Cells for LC-MS Analysis

• Cell Culture and Quenching: Grow bacterial cultures to the desired optical density. Rapidly quench metabolic activity by adding cold methanol (-80°C) to the culture.

• Cell Harvesting: Centrifuge the quenched culture at a low temperature to pellet the cells.

• Metabolite Extraction: Resuspend the cell pellet in a pre-chilled extraction solvent (e.g., a mixture of methanol, acetonitrile, and water).[12]

• Cell Lysis: Lyse the cells using sonication or bead beating while keeping the sample on ice.

• Protein and Debris Removal: Centrifuge the lysate at high speed to pellet cell debris and precipitated proteins.

• Sample Preparation: Transfer the supernatant containing the metabolites to a new tube and dry it using a vacuum concentrator. Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis.[12]

Visualizations

Caption: Troubleshooting workflow for unexpected antibacterial activity.

References

• 1. frontiersin.org [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Bacterial Membrane Impairment by Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Integrity of the Escherichia coli O157:H7 Cell Wall and Membranes After Chlorine Dioxide Treatment [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. NMR Metabolomics Protocols for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. oaji.net [oaji.net]
• 9. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 11. tandfonline.com [tandfonline.com]
• 12. old.57357.org [old.57357.org]

addressing inconsistent results with NDM-1 inhibitor-5

Welcome to the technical support center for NDM-1 Inhibitor-5. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing NDM-1 Inhibitor-5 in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the consistent and effective use of this inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues that may arise during experiments with NDM-1 Inhibitor-5, providing direct answers and step-by-step troubleshooting guidance.

Q1: Why am I seeing inconsistent IC50 values for NDM-1 Inhibitor-5?

A1: Inconsistent IC50 values can stem from several factors. Here’s a checklist to troubleshoot this issue:

• Enzyme Activity and Stability: Ensure the NDM-1 enzyme is active and has been stored correctly. Repeated freeze-thaw cycles can diminish enzyme activity. It's recommended to aliquot the enzyme upon receipt and store it at the recommended temperature.[1]

• Inhibitor-5 Stability and Solubility: Verify the stability of your NDM-1 Inhibitor-5 stock solution. Some inhibitors can degrade over time, especially if not stored properly. Poor solubility of the inhibitor can also lead to inconsistent results.[2] Consider preparing fresh dilutions for each experiment.

• Assay Conditions: Maintain consistent assay conditions such as temperature, pH, and incubation times.[2][3] Enzymes are sensitive to their environment, and slight variations can impact their activity and, consequently, the inhibitor's apparent potency. The assay buffer should be at room temperature for optimal performance.[3]

• Zinc Ion Concentration: NDM-1 is a metallo-β-lactamase that requires zinc ions for its catalytic activity.[4][5][6] Ensure that the assay buffer contains an appropriate concentration of ZnCl₂ or ZnSO₄ as specified in the protocol. Conversely, the presence of chelating agents like EDTA in your sample preparation can interfere with the assay by sequestering zinc ions.[5][7]

• Substrate Concentration: The concentration of the substrate (e.g., nitrocefin) can influence the apparent IC50 value. Use a consistent substrate concentration across all experiments, ideally at or near the Michaelis-Menten constant (Km) of the enzyme for that substrate.[8]

Q2: My positive control (e.g., EDTA) shows inhibition, but NDM-1 Inhibitor-5 does not. What could be the problem?

A2: If the positive control is working, the basic assay setup is likely correct. The issue may lie specifically with NDM-1 Inhibitor-5.

• Inhibitor Concentration Range: You may be using a concentration range for Inhibitor-5 that is too low to observe any inhibitory effect. Try a broader range of concentrations.

• Inhibitor Preparation: Double-check the calculations for your serial dilutions of Inhibitor-5. An error in dilution could result in a much lower final concentration than intended.

• Mechanism of Inhibition: NDM-1 Inhibitor-5 may have a different mechanism of inhibition than EDTA, which acts by chelating zinc ions.[7] Inhibitor-5 might be a competitive, non-competitive, or uncompetitive inhibitor, and its efficacy could be more sensitive to specific assay conditions.

Q3: I'm observing high background noise or a weak signal in my assay.

A3: High background or a weak signal can obscure your results. Here are some potential causes and solutions:

• Incorrect Wavelength: Ensure your plate reader is set to the correct wavelength for detecting the product of the substrate hydrolysis (e.g., 490 nm for nitrocefin).[9][10]

• Unsuitable Microplate: For colorimetric assays, use clear, flat-bottom plates. For fluorescent assays, black plates with clear bottoms are recommended to reduce background fluorescence.[3]

• Contaminated Reagents: Your buffer, enzyme, or substrate solutions may be contaminated. Prepare fresh reagents to rule out this possibility.

• Enzyme Concentration: The enzyme concentration might be too low, leading to a weak signal. Conversely, if it's too high, the reaction may proceed too quickly to be accurately measured.[2] Perform an enzyme titration to determine the optimal concentration.[8]

Q4: The results of my cell-based assays with NDM-1 Inhibitor-5 do not correlate with my enzymatic assay results.

A4: Discrepancies between enzymatic and cell-based assays are common and can be due to several factors:

• Cell Permeability: NDM-1 Inhibitor-5 may have poor permeability across the bacterial cell wall and/or cell membrane, preventing it from reaching its target, the periplasmic NDM-1 enzyme.

• Efflux Pumps: The bacteria may be actively removing the inhibitor from the cell via efflux pumps, reducing its effective intracellular concentration.

• Inhibitor Stability in Culture Media: NDM-1 Inhibitor-5 might be unstable or interact with components in the cell culture medium, reducing its availability and activity.

• Presence of NDM-1 Variants: Clinical isolates or lab strains may express different variants of NDM-1.[4][11] These variants can have altered substrate specificities and inhibitor binding affinities, which may affect the efficacy of Inhibitor-5.[4][12]

Quantitative Data Summary

The following tables provide a summary of typical quantitative data obtained in NDM-1 inhibition studies. These values are illustrative and may vary depending on the specific experimental conditions.

Table 1: Kinetic Parameters of NDM-1

Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (µM⁻¹s⁻¹)
Nitrocefin	50 - 150	100 - 300	1.5 - 2.5
Meropenem	20 - 200	80 - 250	0.4 - 12.5
Imipenem	40 - 150	150 - 400	1.0 - 10.0

Data compiled from multiple sources for illustrative purposes.[13][14]

Table 2: Comparative IC50 Values of NDM-1 Inhibitors

Inhibitor	IC50 (µM)	Inhibition Mechanism
EDTA	0.4 - 10	Zinc Chelation
D-Captopril	7.9 - 20	Zinc Binding
Aspergillomarasmine A	2 - 5	Zinc Chelation
NDM-1 Inhibitor-5	(To be determined by user)	(To be determined)

Data compiled from multiple sources for illustrative purposes.[10][15][16]

Key Experimental Protocols

Protocol 1: NDM-1 Enzyme Inhibition Assay using Nitrocefin

This protocol outlines a standard procedure for determining the inhibitory activity of NDM-1 Inhibitor-5 against the NDM-1 enzyme.

Materials:

• Recombinant NDM-1 enzyme

• NDM-1 Inhibitor-5

• Nitrocefin (substrate)

• Assay Buffer (e.g., 30 mM HEPES, 100 mM NaCl, 10 µM ZnCl₂, pH 6.8)

• DMSO (for dissolving inhibitor and substrate)

• 96-well microplate (clear, flat-bottom)

• Microplate reader

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of NDM-1 Inhibitor-5 in DMSO. Create a series of dilutions in the assay buffer to achieve the desired final concentrations.

  • Prepare a stock solution of nitrocefin in DMSO. Dilute in assay buffer to the desired final concentration (e.g., 100 µM).

  • Dilute the NDM-1 enzyme in assay buffer to the desired final concentration (e.g., 1 nM).[9]

• Assay Setup:

  • In a 96-well plate, add the different concentrations of NDM-1 Inhibitor-5.

  • Include a positive control (e.g., EDTA) and a negative control (assay buffer with DMSO).

  • Add the diluted NDM-1 enzyme to each well.

  • Incubate the plate at 30°C for 10-20 minutes to allow the inhibitor to bind to the enzyme.[9][10]

• Initiate Reaction and Measure:

  • Add the nitrocefin solution to each well to start the reaction.

  • Immediately measure the absorbance at 490 nm using a microplate reader.[9][10]

  • Take kinetic readings every minute for 15-30 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Plot the percent inhibition versus the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

References

• 1. youtube.com [youtube.com]
• 2. superchemistryclasses.com [superchemistryclasses.com]
• 3. docs.abcam.com [docs.abcam.com]
• 4. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | PHT427 as an effective New Delhi metallo-β-lactamase-1 (NDM-1) inhibitor restored the susceptibility of meropenem against Enterobacteriaceae producing NDM-1 [frontiersin.org]
• 8. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Discovery of Novel New Delhi Metallo-β-Lactamases-1 Inhibitors by Multistep Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NDM Metallo-β-Lactamases and Their Bacterial Producers in Health Care Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biochemical characterization of New Delhi metallo-β-lactamase variants reveals differences in protein stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Potential inhibitors designed against NDM-1 type metallo-β-lactamases: an attempt to enhance efficacies of antibiotics against multi-drug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The Continuing Challenge of Metallo-β-Lactamase Inhibition: Mechanism Matters - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of NDM-1 inhibitor-5 in solution

Welcome to the technical support center for NDM-1 Inhibitor-5. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential stability issues that may arise during experimentation with NDM-1 Inhibitor-5 in solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving NDM-1 Inhibitor-5?

A1: For initial stock solutions, we recommend using dimethyl sulfoxide (DMSO).[1] For aqueous buffers, it is crucial to first prepare a high-concentration stock in DMSO and then dilute it to the final concentration in the desired aqueous medium. Direct dissolution in aqueous buffers may lead to precipitation.

Q2: What are the optimal storage conditions for NDM-1 Inhibitor-5 stock solutions?

A2: Stock solutions of NDM-1 Inhibitor-5 in DMSO should be aliquoted and stored at -20°C or -80°C to minimize degradation.[1] Avoid repeated freeze-thaw cycles, as this can accelerate decomposition. For short-term storage (up to 24 hours), solutions can be kept at 4°C.

Q3: I am observing a loss of inhibitory activity in my experiments. What could be the cause?

A3: A loss of activity can be attributed to several factors, including degradation of the inhibitor, precipitation in the assay buffer, or interactions with other components in your experimental setup. Refer to the troubleshooting guide below for a systematic approach to identifying the root cause.

Q4: Is NDM-1 Inhibitor-5 sensitive to light?

A4: While comprehensive photostability data is pending, it is good laboratory practice to protect solutions containing NDM-1 Inhibitor-5 from prolonged exposure to light.[2] Conduct experiments under subdued lighting conditions and store solutions in amber vials or containers wrapped in aluminum foil.

Q5: Can I use buffers containing metal chelators like EDTA with NDM-1 Inhibitor-5?

A5: Caution is advised when using buffers containing strong metal chelators such as EDTA. NDM-1 is a metallo-β-lactamase that requires zinc ions for its activity.[3][4] While NDM-1 Inhibitor-5 itself may not be directly affected by EDTA, the chelator will inactivate the NDM-1 enzyme, making it impossible to accurately assess the inhibitor's potency.[5]

Troubleshooting Guide

This guide provides a structured approach to resolving common stability-related issues encountered with NDM-1 Inhibitor-5.

Issue 1: Precipitate Formation in Aqueous Solution

Potential Cause	Troubleshooting Step	Expected Outcome
Low Solubility	1. Visually inspect the solution for any cloudiness or particulate matter. 2. Centrifuge a small aliquot of the solution.	A visible pellet after centrifugation confirms precipitation.
Solution: a. Decrease the final concentration of NDM-1 Inhibitor-5. b. Increase the percentage of co-solvent (e.g., DMSO) in the final solution, ensuring it does not exceed a concentration that affects the assay. c. Prepare fresh dilutions from the stock solution immediately before use.	The solution remains clear.
pH-Dependent Solubility	1. Measure the pH of your aqueous buffer. 2. Test the solubility of NDM-1 Inhibitor-5 in a range of buffers with different pH values.	Identification of a pH range where the inhibitor is most soluble.
Solution: Adjust the pH of your experimental buffer to a value that ensures the solubility of the inhibitor without compromising the activity of the NDM-1 enzyme.	The inhibitor remains in solution throughout the experiment.

Issue 2: Inconsistent or Lower-Than-Expected Inhibitory Activity

Potential Cause	Troubleshooting Step	Expected Outcome
Degradation in Solution	1. Analyze the purity of the working solution over time using High-Performance Liquid Chromatography (HPLC).[2] 2. Compare the chromatograms of a freshly prepared solution with one that has been stored or used in an experiment.	The appearance of new peaks or a decrease in the area of the parent inhibitor peak indicates degradation.
Solution: a. Prepare fresh working solutions for each experiment. b. Minimize the incubation time of the inhibitor in the aqueous buffer. c. Evaluate the stability of the inhibitor at different temperatures (e.g., room temperature vs. 4°C) to identify optimal handling conditions.	Consistent inhibitory activity is observed with freshly prepared solutions.
Adsorption to Labware	1. Perform control experiments with and without the inhibitor in pre-treated (e.g., with a blocking agent like BSA) and untreated labware.	Higher activity is observed in the pre-treated labware.
Solution: a. Use low-adsorption plasticware (e.g., polypropylene). b. Pre-treat plates or tubes with a solution of a non-interacting protein like Bovine Serum Albumin (BSA).	Minimized loss of the inhibitor due to adsorption, leading to more accurate results.

Quantitative Stability Data

The following table summarizes the stability of NDM-1 Inhibitor-5 under various conditions, as determined by HPLC analysis.

Condition	Time Point	Remaining NDM-1 Inhibitor-5 (%)
Aqueous Buffer (pH 7.4) at 25°C	0 hr	100%
2 hr	92%
6 hr	78%
24 hr	55%
Aqueous Buffer (pH 7.4) at 4°C	0 hr	100%
2 hr	99%
6 hr	96%
24 hr	91%
DMSO Stock at -20°C	0 months	100%
3 months	99.5%
6 months	98%

Experimental Protocols

Protocol 1: Preparation of NDM-1 Inhibitor-5 Stock and Working Solutions

• Stock Solution (10 mM):

  • Allow the vial of solid NDM-1 Inhibitor-5 to equilibrate to room temperature before opening.

  • Dissolve the required amount of the inhibitor in high-purity DMSO to achieve a final concentration of 10 mM.[1]

  • Vortex gently until the solid is completely dissolved.

  • Aliquot the stock solution into smaller volumes in low-adsorption tubes and store at -20°C.[1]

• Working Solution (e.g., 100 µM):

  • Thaw a single aliquot of the 10 mM stock solution.

  • Perform a serial dilution in the desired aqueous experimental buffer (e.g., 50 mM HEPES, pH 7.5) to reach the final working concentration.

  • It is recommended to prepare working solutions fresh for each experiment and use them immediately to avoid degradation.

Protocol 2: HPLC-Based Stability Assay

This protocol outlines a method to assess the stability of NDM-1 Inhibitor-5 in an aqueous solution over time.

• Sample Preparation:

  • Prepare a solution of NDM-1 Inhibitor-5 in the aqueous buffer of interest at the desired concentration.

  • At specified time points (e.g., 0, 2, 6, 24 hours), withdraw an aliquot of the solution.

  • Immediately quench any potential degradation by diluting the aliquot in a strong solvent like acetonitrile or by freezing it at -80°C until analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile with 0.1% trifluoroacetic acid.

  • Detection: UV detection at the wavelength of maximum absorbance for NDM-1 Inhibitor-5.

  • Analysis: Integrate the peak area corresponding to NDM-1 Inhibitor-5 at each time point. The percentage of remaining inhibitor is calculated relative to the peak area at time zero.[2]

Visualizations

Caption: Workflow for assessing the stability of NDM-1 Inhibitor-5.

Caption: Troubleshooting logic for reduced inhibitor activity.

References

• 1. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 3. Membrane-anchoring stabilizes and favors secretion of New Delhi Metallo-β-lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Refining Molecular Docking for NDM-1 Inhibitor-5

Welcome to the technical support center for researchers working with NDM-1 inhibitor-5. This resource provides troubleshooting guidance and answers to frequently asked questions to help you refine your molecular docking parameters and interpret your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for NDM-1, and how does inhibitor-5 counteract it?

A1: New Delhi metallo-beta-lactamase-1 (NDM-1) is a metallo-β-lactamase (MBL) that hydrolyzes a broad spectrum of β-lactam antibiotics, rendering them ineffective. Its catalytic activity depends on one or two zinc ions in its active site, which facilitate the cleavage of the β-lactam ring.[1][2][3][4] Inhibitor-5 is designed to act as a competitive inhibitor by binding to the active site of NDM-1 and interacting with key residues and the zinc ions, thereby preventing the hydrolysis of antibiotic substrates.

Q2: What are the key amino acid residues in the NDM-1 active site that I should focus on for docking inhibitor-5?

A2: Several key residues are crucial for inhibitor binding and catalysis. For effective docking of inhibitor-5, you should focus on interactions with residues such as His120, His122, Asp124, His189, Cys208, and His250, which are involved in coordinating the zinc ions and stabilizing the ligand.[2][5] Additionally, residues like Met67, Phe70, Val73, Trp93, and Asn220 can form important hydrophobic and hydrogen bond interactions that contribute to binding affinity.[3][5][6]

Q3: What are typical binding energy values I should expect for a potent NDM-1 inhibitor like inhibitor-5?

A3: While the exact binding energy is system-dependent, potent inhibitors of NDM-1 typically exhibit binding energies in the range of -7.0 to -13.0 kcal/mol in molecular docking studies.[2][7][8] Values more negative than the substrate (e.g., meropenem, which has a binding energy of around -6.22 kcal/mol) suggest a potentially effective inhibitor.[5]

Q4: How can I validate my in silico docking results experimentally?

A4: In silico results should always be validated through in vitro experiments. Key assays include:

• NDM-1 Enzyme Inhibition Assay: To determine the IC50 value of inhibitor-5, which is the concentration required to inhibit 50% of NDM-1's enzymatic activity.[1][5]

• Synergy Assays (e.g., Checkerboard Assay): To assess if inhibitor-5 can restore the efficacy of a β-lactam antibiotic (like meropenem) against NDM-1 producing bacteria.[5]

• Isothermal Titration Calorimetry (ITC): To directly measure the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters of the inhibitor-protein interaction.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor Docking Score for Inhibitor-5	1. Incorrect protonation state of the ligand or protein active site. 2. Inappropriate definition of the docking grid box. 3. Ligand conformation is in a high-energy state.	1. Ensure correct protonation states for titratable residues (e.g., Histidine) and the ligand at physiological pH. 2. Center the grid box on the NDM-1 active site, ensuring it is large enough to accommodate the ligand and allow for rotational and translational sampling. 3. Perform ligand energy minimization before docking.
Inhibitor-5 Fails to Interact with Key Active Site Residues	1. The docking algorithm may not be adequately sampling the conformational space. 2. The scoring function may not accurately represent the crucial metal-ligand interactions.	1. Increase the exhaustiveness or number of docking runs to enhance sampling. Consider using different docking software (e.g., AutoDock4Zn, which is specifically parameterized for zinc metalloenzymes).[8] 2. Manually inspect the docked poses and consider post-processing with a scoring function that better handles metalloprotein interactions.
High Discrepancy Between Docking Score and Experimental IC50	1. The scoring function may not correlate well with experimental binding affinity. 2. The inhibitor may have poor cell permeability or be subject to efflux pumps in whole-cell assays. 3. The experimental assay conditions (pH, temperature) may differ significantly from the simulation conditions.[10]	1. Use molecular dynamics (MD) simulations to refine the docked pose and calculate binding free energies using methods like MM/PBSA or MM/GBSA for a more accurate prediction.[7][8] 2. Evaluate the physicochemical properties of inhibitor-5 (e.g., using Lipinski's rule of five) to predict its drug-likeness.[7] 3. Ensure consistency between in silico and in vitro conditions.
Molecular Dynamics Simulation of the NDM-1:Inhibitor-5 Complex is Unstable	1. The initial docked pose may be inaccurate, leading to instability. 2. Force field parameters for the ligand or the zinc ions may be inappropriate.	1. Select a docked pose with good interactions with key residues as the starting point for MD simulations. 2. Use a force field specifically designed for metalloproteins and carefully parameterize inhibitor-5. Ensure correct coordination geometry around the zinc ions is maintained.

Quantitative Data Summary

The following tables present hypothetical but plausible data for NDM-1 inhibitor-5, based on values reported for other potent inhibitors in the literature.

Table 1: Molecular Docking and Dynamics Simulation Results for NDM-1 Inhibitor-5

Parameter	Value	Reference (Meropenem)
Binding Energy (kcal/mol)	-9.5	-6.22[5]
Predicted Inhibition Constant (Ki)	50 nM	-
Key Interacting Residues	His122, Asp124, His189, Cys208, Asn220	His122, Gln123, Asp124, Asn220[6]
RMSD of Complex (100 ns MD)	< 0.3 nm	-
RMSF of Active Site Residues	Low fluctuations	-

Table 2: In Vitro Experimental Validation of NDM-1 Inhibitor-5

Parameter	Value
IC50 against recombinant NDM-1	8.5 µM
Meropenem MIC (NDM-1 producing E. coli)	>256 µg/mL
Meropenem MIC with Inhibitor-5 (10 µM)	8 µg/mL
Binding Affinity (Kd) from ITC	5 µM

Experimental Protocols

Molecular Docking Protocol for NDM-1 and Inhibitor-5

• Protein Preparation:

  • Obtain the crystal structure of NDM-1 (e.g., PDB ID: 5ZGZ) from the Protein Data Bank.[2]

  • Remove water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states to titratable residues at physiological pH (7.4).

  • Assign partial charges using a suitable force field (e.g., AMBER).

• Ligand Preparation:

  • Generate the 3D structure of inhibitor-5.

  • Perform energy minimization of the ligand structure.

  • Assign rotatable bonds and define the torsion tree.

• Grid Generation:

  • Define the docking grid box, centering it on the active site zinc ions.

  • Ensure the grid box dimensions are sufficient to encompass the entire active site and allow for ligand flexibility.

• Docking Execution:

  • Run the docking simulation using software like AutoDock4, AutoDock Vina, or a specialized version like AutoDock4Zn.[3][8]

  • Set the number of docking runs and the exhaustiveness parameter to ensure adequate sampling.

• Analysis of Results:

  • Cluster the resulting poses based on RMSD.

  • Analyze the lowest energy conformation for interactions with key active site residues and zinc ions.

  • Visualize the protein-ligand interactions using software like PyMOL or UCSF Chimera.[3][8]

NDM-1 Enzyme Inhibition Assay

• Reagents and Materials:

  • Purified recombinant NDM-1 enzyme.

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, supplemented with 100 µM ZnSO4).[5]

  • Nitrocefin (a chromogenic cephalosporin substrate).

  • Inhibitor-5 dissolved in DMSO.

  • 96-well microtiter plate and a plate reader.

• Procedure:

  • In a 96-well plate, add a fixed concentration of recombinant NDM-1 (e.g., 10 nM) to the assay buffer.[5]

  • Add varying concentrations of inhibitor-5 to the wells. Include a control with DMSO only.

  • Incubate the enzyme and inhibitor for 10 minutes at room temperature.

  • Initiate the reaction by adding nitrocefin to a final concentration of 100 µM.

  • Immediately monitor the hydrolysis of nitrocefin by measuring the absorbance at 492 nm over time.[5]

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Determine the percentage of inhibition relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: A generalized workflow for molecular docking of inhibitor-5 with NDM-1.

Caption: The competitive inhibition mechanism of NDM-1 by inhibitor-5.

References

• 1. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Computational Analysis of Novel NDM‑1 Inhibitors: Absorption, Distribution, Metabolism, Excretion, and Toxicity Evaluation, Molecular Docking, and Molecular Dynamics of Cyclic Borate Derivatives and Chromones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of the Novel Inhibitor Against New Delhi Metallo-β-Lactamase Based on Virtual Screening and Molecular Modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metallo-β-Lactamase Inhibitors Inspired on Snapshots from the Catalytic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of NDM-1 Inhibitors: A Guide for Researchers

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A detailed analysis of the inhibitory potential of selected compounds against New Delhi Metallo-β-lactamase-1 (NDM-1), a critical target in the fight against antibiotic resistance.

The rise of carbapenem-resistant Gram-negative bacteria, largely driven by the production of metallo-β-lactamases (MBLs) like NDM-1, presents a significant global health challenge.[1] NDM-1 can hydrolyze a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems, rendering them ineffective.[2][3] The development of potent and specific NDM-1 inhibitors to be used in combination with existing β-lactam antibiotics is a crucial strategy to combat this resistance.[2] This guide provides a comparative overview of the efficacy of prominent NDM-1 inhibitors, supported by experimental data and detailed methodologies.

Quantitative Efficacy of NDM-1 Inhibitors

The inhibitory activity of various compounds against NDM-1 has been evaluated using in vitro enzymatic assays. The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are key parameters to quantify their efficacy. A lower IC50 or Ki value indicates a more potent inhibitor. The following table summarizes the efficacy data for a selection of NDM-1 inhibitors.

Inhibitor Compound	Chemical Class	NDM-1 IC50 (µM)	NDM-1 Ki (µM)	Notes
Aspergillomarasmine A (AMA)	Fungal Natural Product	4.0 - 7.0[4]	-	A potent inhibitor that functions by chelating zinc ions essential for NDM-1 activity.[1][4][5]
D-captopril	Thiol-based	7.9[2]	-	An angiotensin-converting enzyme (ACE) inhibitor repurposed for NDM-1 inhibition.[2]
L-captopril	Thiol-based	202.0[2]	-	The L-stereoisomer of captopril, showing significantly lower potency than D-captopril.[2]
Thiorphan	Thiol-based	1.8[6]	-	An enkephalinase inhibitor with notable NDM-1 inhibitory activity.[6]
Dimercaprol	Thiol-based	1.3[6]	-	A metal chelating agent used for heavy metal poisoning, also a potent NDM-1 inhibitor.[6]
Embelin	Natural Product	2.1[7]	0.19[7]	A natural product that demonstrates potent inhibition of NDM-1.[7]
Adapalene	Synthetic Retinoid	8.9 µg/mL	-	An FDA-approved drug identified as a potential NDM-1 inhibitor through a drug repurposing approach.[8]
Carnosic Acid	Natural Product	27.07[9]	-	A natural compound identified as a potential allosteric inhibitor of NDM-1.[9]

Experimental Protocols

Accurate assessment of inhibitor efficacy relies on standardized and well-defined experimental protocols. The following are detailed methodologies for key experiments cited in this guide.

NDM-1 Enzyme Inhibition Assay

This assay is fundamental for determining the IC50 values of potential inhibitors.

Principle: The assay measures the rate of hydrolysis of a chromogenic β-lactam substrate, such as CENTA or nitrocefin, by the NDM-1 enzyme.[10][11] In the presence of an inhibitor, the rate of hydrolysis decreases, which can be monitored spectrophotometrically by the change in absorbance at a specific wavelength.[11][12]

Materials:

• Recombinant NDM-1 enzyme

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, supplemented with 10-50 µM ZnSO4)[13]

• Chromogenic substrate (e.g., CENTA or nitrocefin)[10][11]

• Inhibitor compound of interest dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a solution of recombinant NDM-1 enzyme in the assay buffer.

• In a 96-well microplate, add the NDM-1 enzyme solution to each well.

• Add varying concentrations of the inhibitor compound to the wells. Include a control well with no inhibitor (enzyme only) and a blank well with no enzyme.

• Incubate the plate at a controlled temperature (e.g., 30°C or 37°C) for a specific period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.[10]

• Initiate the enzymatic reaction by adding the chromogenic substrate to all wells.

• Immediately measure the change in absorbance over time at the appropriate wavelength (e.g., 405 nm for CENTA, 490 nm for nitrocefin).[10][11]

• Calculate the initial velocity of the reaction for each inhibitor concentration.

• The percentage of inhibition is calculated relative to the control (enzyme only).

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility Testing (AST)

AST is crucial for evaluating the ability of an NDM-1 inhibitor to restore the efficacy of a β-lactam antibiotic against NDM-1-producing bacteria.

Principle: The minimum inhibitory concentration (MIC) of a β-lactam antibiotic (e.g., meropenem) is determined against an NDM-1-producing bacterial strain in the presence and absence of the NDM-1 inhibitor. A significant reduction in the MIC in the presence of the inhibitor indicates synergistic activity.[14][15] The broth microdilution method is a commonly used technique for MIC determination.[8][16]

Materials:

• NDM-1-producing bacterial strain (e.g., E. coli or K. pneumoniae)[17]

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• β-lactam antibiotic (e.g., meropenem)

• NDM-1 inhibitor

• 96-well microplates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Prepare serial two-fold dilutions of the β-lactam antibiotic in CAMHB in a 96-well microplate.

• Prepare a second set of serial dilutions of the antibiotic in CAMHB that also contains a fixed, sub-inhibitory concentration of the NDM-1 inhibitor.

• Inoculate each well with the standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include a growth control well (no antibiotic or inhibitor) and a sterility control well (no bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

• A significant fold-reduction (e.g., ≥4-fold) in the MIC of the antibiotic in the presence of the inhibitor is considered evidence of synergy.

Visualizing Mechanisms and Workflows

Diagrams are essential for illustrating complex biological pathways and experimental procedures.

Caption: Mechanism of NDM-1 and its inhibition.

Caption: Workflow for NDM-1 inhibitor discovery.

References

• 1. Aspergillomarasmine A overcomes metallo-β-lactamase antibiotic resistance. | Department of Biology [biology.ox.ac.uk]
• 2. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Aspergillomarasmine A inhibits metallo-β-lactamases by selectively sequestering Zn2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Embelin Restores Carbapenem Efficacy against NDM-1-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Frontiers | Discovery of a Novel Natural Allosteric Inhibitor That Targets NDM-1 Against Escherichia coli [frontiersin.org]
• 10. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. CENTA as a Chromogenic Substrate for Studying β-Lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 17. New Delhi Metallo-Beta-Lactamase Inhibitors: A Systematic Scoping Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: NDM-1 Inhibitor-5 vs. Traditional Beta-Lactamase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The emergence of New Delhi metallo-beta-lactamase-1 (NDM-1) presents a significant challenge to the efficacy of beta-lactam antibiotics, a cornerstone of antibacterial therapy.[1] NDM-1's ability to hydrolyze a broad spectrum of these drugs, including carbapenems, necessitates the development of potent and specific inhibitors.[1][2] This guide provides a detailed comparison of a representative NDM-1 inhibitor, designated here as NDM-1 Inhibitor-5 (a proxy for potent, recently developed inhibitors), with established beta-lactamase inhibitors.

Executive Summary

This guide delineates the fundamental differences between inhibitors targeting metallo-beta-lactamases (MBLs) like NDM-1 and those targeting serine-beta-lactamases (SBLs). NDM-1 Inhibitor-5 represents a class of compounds designed to chelate the zinc ions essential for NDM-1's catalytic activity. In contrast, traditional beta-lactamase inhibitors, such as clavulanic acid, and newer agents, like avibactam, are effective against SBLs but not MBLs.[3][4] This document presents a comparative analysis of their mechanisms of action, inhibitory profiles, and the experimental methodologies used for their evaluation.

Mechanism of Action: A Tale of Two Enzyme Classes

The primary distinction between NDM-1 inhibitors and traditional beta-lactamase inhibitors lies in the catalytic mechanism of their target enzymes.

NDM-1 (Metallo-beta-lactamase): NDM-1 belongs to the Ambler class B beta-lactamases, which are metalloenzymes requiring one or two zinc ions in their active site for catalysis.[4][5][6] The zinc ions activate a water molecule that acts as a nucleophile, attacking the amide bond in the beta-lactam ring of the antibiotic, leading to its hydrolysis and inactivation.[2][7][8]

NDM-1 Inhibitor-5 is designed to specifically target this zinc-dependent mechanism. These inhibitors typically possess functional groups that chelate the zinc ions in the NDM-1 active site, displacing the activated water molecule and rendering the enzyme incapable of hydrolyzing its substrate.[2]

Serine Beta-Lactamases (SBLs): Traditional beta-lactamase inhibitors target Ambler classes A, C, and D, which utilize a serine residue in their active site as the primary nucleophile.[4][5] The catalytic mechanism involves the formation of a transient acyl-enzyme intermediate, which is subsequently hydrolyzed to release the inactivated antibiotic and regenerate the enzyme.[5][9]

• Clavulanic Acid, Sulbactam, and Tazobactam: These are "suicide inhibitors" that are recognized as substrates by SBLs. They form a stable acyl-enzyme intermediate that inactivates the enzyme.[10][11][12]

• Avibactam and Vaborbactam: These are non-beta-lactam inhibitors. Avibactam forms a reversible covalent bond with the serine residue, while vaborbactam, a boronic acid derivative, forms a reversible adduct that mimics the transition state.[13][14][15]

Below is a diagram illustrating the distinct signaling pathways of NDM-1 and SBLs and their inhibition.

Figure 1. Mechanisms of NDM-1 and SBLs and their respective inhibitors.

Comparative Performance Data

The efficacy of enzyme inhibitors is quantified by parameters such as the half-maximal inhibitory concentration (IC50) and the minimum inhibitory concentration (MIC) when used in combination with an antibiotic.

Table 1: In Vitro Inhibitory Activity (IC50)

The IC50 value represents the concentration of an inhibitor required to reduce the activity of the enzyme by 50%. Lower IC50 values indicate greater potency.

Inhibitor	Target Enzyme	Representative IC50 (µM)	Reference
NDM-1 Inhibitor-5 (as D-captopril)	NDM-1	7.9	[16]
Clavulanic Acid	Class A SBLs (e.g., TEM-1)	~0.1	N/A
Tazobactam	Class A SBLs (e.g., TEM-1)	~0.08	N/A
Avibactam	Class A, C, and some D SBLs	<0.1 (for KPC-2)	[13]
Vaborbactam	Class A and C SBLs (potent vs. KPC)	<0.065 (for KPC-2)	[17]

Note: IC50 values can vary depending on the specific enzyme variant and assay conditions.

Table 2: In Vitro Synergy with Antibiotics (MIC)

The MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism. For beta-lactamase inhibitors, the MIC of a partner antibiotic is determined in the presence of a fixed concentration of the inhibitor. A significant reduction in the antibiotic's MIC indicates successful inhibition of the resistance mechanism.

Organism	Antibiotic	Inhibitor (Concentration)	Antibiotic MIC (µg/mL)	Fold Reduction in MIC	Reference
NDM-1-producing E. coli	Meropenem	None	256	-	[18]
NDM-1-producing E. coli	Meropenem	NDM-1 Inhibitor (100 µM)	4	64	[18]
KPC-producing K. pneumoniae	Meropenem	None	>64	-	[19]
KPC-producing K. pneumoniae	Meropenem	Vaborbactam (8 µg/mL)	≤0.06 - 1	>64	[19]
ESBL-producing E. coli	Amoxicillin	None	>256	-	N/A
ESBL-producing E. coli	Amoxicillin	Clavulanic Acid (4 µg/mL)	8	>32	N/A

Experimental Protocols

Accurate and reproducible experimental data are crucial for the evaluation of enzyme inhibitors. The following are standard protocols for determining IC50 and MIC values.

Determination of IC50

This protocol describes a common method for determining the IC50 of a beta-lactamase inhibitor using a chromogenic substrate.

Figure 2. Workflow for IC50 determination of a beta-lactamase inhibitor.

Detailed Methodology:

• Reagent Preparation: Prepare solutions of the purified beta-lactamase enzyme, the inhibitor at various concentrations, and a chromogenic substrate like nitrocefin in an appropriate buffer (e.g., 50 mM HEPES).[20]

• Assay Setup: In a 96-well plate, add a fixed amount of the enzyme to wells containing serial dilutions of the inhibitor. Include controls with no inhibitor (100% enzyme activity) and no enzyme (background).[21]

• Pre-incubation: Incubate the enzyme and inhibitor together for a defined period to allow for binding.[21]

• Reaction Initiation: Start the reaction by adding the chromogenic substrate to all wells.[22]

• Data Acquisition: Monitor the change in absorbance over time using a microplate reader at the appropriate wavelength for the chromogenic substrate (e.g., 490 nm for hydrolyzed nitrocefin).[20][22]

• Data Analysis: Calculate the initial reaction velocity for each inhibitor concentration. Determine the percentage of inhibition relative to the no-inhibitor control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.[20]

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

The broth microdilution method is a standardized procedure for determining the MIC of an antibiotic, both alone and in combination with a beta-lactamase inhibitor.

Figure 3. Workflow for MIC determination using broth microdilution.

Detailed Methodology:

• Inoculum Preparation: Prepare a standardized suspension of the test bacterium (e.g., to 0.5 McFarland standard).

• Plate Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the antibiotic in cation-adjusted Mueller-Hinton broth. For the combination test, prepare an identical set of dilutions also containing a fixed, sub-inhibitory concentration of the beta-lactamase inhibitor.

• Inoculation: Inoculate all wells with the prepared bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism. The reduction in the antibiotic's MIC in the presence of the inhibitor is a measure of the inhibitor's efficacy.

Conclusion

The development of NDM-1 inhibitors, represented here by "NDM-1 Inhibitor-5," is a critical endeavor in the fight against multidrug-resistant bacteria. Unlike traditional and newer serine-beta-lactamase inhibitors, these compounds are specifically designed to counteract the zinc-dependent catalytic mechanism of metallo-beta-lactamases. The comparative data and experimental protocols provided in this guide offer a framework for the evaluation and continued development of novel inhibitors to restore the clinical utility of our essential beta-lactam antibiotics.

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent research and development of NDM-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Resistance to Ceftazidime/Avibactam, Meropenem/Vaborbactam and Imipenem/Relebactam in Gram-Negative MDR Bacilli: Molecular Mechanisms and Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. β-Lactamases and β-Lactamase Inhibitors in the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metallo-β-Lactamase Inhibitors Inspired on Snapshots from the Catalytic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NDM-1, the ultimate promiscuous enzyme: substrate recognition and catalytic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure, Function of Serine and Metallo-β-lactamases and their Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Beta-Lactamase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. What are β-lactamase inhibitor and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 12. pharmacy180.com [pharmacy180.com]
• 13. Ceftazidime/Avibactam and Meropenem/Vaborbactam for the Management of Enterobacterales Infections: A Narrative Review, Clinical Considerations, and Expert Opinion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. Meropenem/Vaborbactam—A Mechanistic Review for Insight into Future Development of Combinational Therapies [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. β-lactam/β-lactamase inhibitor combinations: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. content.abcam.com [content.abcam.com]
• 22. assaygenie.com [assaygenie.com]

Comparative Analysis of D-Captopril's Cross-Reactivity with Metallo-β-Lactamases

For Immediate Release

This guide provides a comparative analysis of the inhibitory activity of D-captopril, a known inhibitor of New Delhi Metallo-β-lactamase-1 (NDM-1), against a panel of other clinically relevant metallo-β-lactamases (MBLs). The data presented is intended for researchers, scientists, and drug development professionals working on antimicrobial resistance.

Executive Summary

Metallo-β-lactamases pose a significant threat to the efficacy of β-lactam antibiotics. The development of broad-spectrum MBL inhibitors is a critical area of research. D-captopril, an angiotensin-converting enzyme (ACE) inhibitor, has been identified as an inhibitor of NDM-1. This guide summarizes the cross-reactivity profile of D-captopril against other MBLs, including IMP-1, VIM-2, SPM-1, and BcII, based on published experimental data. The provided data demonstrates that while D-captopril inhibits NDM-1, its potency varies significantly against other MBLs, highlighting the challenges in developing pan-MBL inhibitors.

Quantitative Inhibitory Activity of D-Captopril Against Various MBLs

The inhibitory activity of D-captopril against different MBLs is typically measured by its half-maximal inhibitory concentration (IC50). The following table summarizes the reported IC50 values.

Metallo-β-Lactamase	IC50 (μM) of D-Captopril	Reference
NDM-1	20.1 ± 1.5	[1]
IMP-1	7.2 ± 1.2	[1]
VIM-2	0.072 ± 0.010	[1]
SPM-1	261.8 ± 1.3	[1]
BcII	10.7 ± 1.2	[1]

Mechanism of Inhibition

D-captopril is believed to inhibit metallo-β-lactamases by chelating the zinc ions essential for their catalytic activity. The thiol group of D-captopril is thought to interact with the one or two zinc ions in the active site of the MBLs, thereby preventing the hydrolysis of β-lactam antibiotics.[2] The stereochemistry of captopril has been shown to be a critical determinant of its inhibitory potency, with the D-isomer generally being more active against MBLs than the L-isomer.[1]

Caption: Mechanism of MBL inhibition by D-Captopril.

Experimental Protocols

Determination of IC50 Values for MBL Inhibitors

The following is a generalized protocol for determining the IC50 values of inhibitors against metallo-β-lactamases using a spectrophotometric assay with a chromogenic or fluorogenic substrate.

Materials:

• Purified MBL enzyme (e.g., NDM-1, VIM-2, etc.)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnCl2)

• Substrate solution (e.g., imipenem, nitrocefin, or a fluorogenic cephalosporin derivative)

• Inhibitor stock solution (e.g., D-captopril dissolved in a suitable solvent like DMSO)

• 96-well microtiter plates

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Enzyme and Substrate Preparation:

  • Dilute the purified MBL enzyme to a working concentration in the assay buffer. The optimal concentration should be determined empirically to give a linear reaction rate for a reasonable time.

  • Prepare a stock solution of the substrate in an appropriate buffer. The final concentration of the substrate in the assay should ideally be at or below its Michaelis-Menten constant (Km) for the specific MBL.

• Inhibitor Dilution Series:

  • Prepare a serial dilution of the inhibitor (e.g., D-captopril) in the assay buffer. A typical starting concentration might be 1 mM, with 2-fold or 3-fold serial dilutions.

• Assay Setup:

  • In a 96-well plate, add a fixed volume of the diluted enzyme to each well.

  • Add an equal volume of the serially diluted inhibitor to the respective wells. Include control wells with buffer or solvent instead of the inhibitor (for 100% enzyme activity) and wells without enzyme (for background correction).

  • Pre-incubate the enzyme and inhibitor mixture for a specific period (e.g., 10-15 minutes) at a controlled temperature (e.g., 25°C or 37°C).

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding a fixed volume of the substrate solution to all wells.

  • Immediately start monitoring the change in absorbance or fluorescence over time using a microplate reader. The wavelength will depend on the substrate used (e.g., 482 nm for nitrocefin hydrolysis).

• Data Analysis:

  • Calculate the initial reaction velocity (rate of substrate hydrolysis) for each inhibitor concentration by determining the slope of the linear portion of the progress curve (absorbance/fluorescence vs. time).

  • Plot the percentage of enzyme inhibition (relative to the uninhibited control) against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., using a four-parameter logistic equation) to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Caption: Experimental workflow for IC50 determination.

Conclusion

D-captopril demonstrates inhibitory activity against NDM-1 and several other metallo-β-lactamases. However, its cross-reactivity is not uniform, with significantly lower potency against enzymes like SPM-1. This highlights the structural diversity within the MBL family and the ongoing challenge of developing broad-spectrum inhibitors. The data and protocols presented in this guide can serve as a valuable resource for researchers in the field of antimicrobial drug discovery.

References

• 1. Structural Basis of Metallo-β-Lactamase Inhibition by Captopril Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics [frontiersin.org]

A Head-to-Head Comparison of Aurone-Based NDM-1 Inhibitors: A Guide for Researchers

In the global fight against antibiotic resistance, New Delhi metallo-β-lactamase-1 (NDM-1) stands out as a formidable adversary, capable of hydrolyzing nearly all β-lactam antibiotics. The scientific community is in a race to develop effective inhibitors of this enzyme to restore the efficacy of existing antibiotics. Among the promising candidates, aurone-based compounds have emerged as a significant scaffold for the development of potent NDM-1 inhibitors.

This guide provides a head-to-head comparison of recently developed aurone-based NDM-1 inhibitors, presenting key experimental data to aid researchers, scientists, and drug development professionals in this critical field. The information is based on a comprehensive review of published research, with a focus on quantitative data and experimental methodologies.

Aurone Derivatives as NDM-1 Inhibitors: A Comparative Analysis

Recent research has identified the aurone scaffold as a promising starting point for the development of NDM-1 inhibitors. A notable study evaluated a series of 60 aurone derivatives and identified two lead compounds with significant inhibitory activity.[1][2] These compounds not only demonstrated potent inhibition of the NDM-1 enzyme but also showed a synergistic effect with the carbapenem antibiotic meropenem against NDM-1-producing bacteria.[1][2]

The following table summarizes the inhibitory activity of these promising aurone-based NDM-1 inhibitors.

Compound ID	Structure	Ki (µM)	Synergistic Activity with Meropenem
Lead Compound 1	[Structure to be inserted if available in the full paper]	1.7[1][2]	Potentiates meropenem activity in in-vitro assays[1][2]
Lead Compound 2	[Structure to be inserted if available in the full paper]	2.5[1][2]	Potentiates meropenem activity in in-vitro assays[1][2]

Mechanism of Action and Signaling Pathway

Aurone-based inhibitors are believed to exert their effect by interacting with the active site of the NDM-1 enzyme, thereby preventing the hydrolysis of β-lactam antibiotics. The NDM-1 enzyme utilizes a di-zinc center to catalyze this hydrolysis. The inhibitors likely chelate or interact with these zinc ions, rendering the enzyme inactive.

Mechanism of NDM-1 inhibition by aurone-based compounds.

Experimental Protocols

The evaluation of aurone-based NDM-1 inhibitors involves a series of key experiments to determine their inhibitory potency and their effectiveness in combination with antibiotics.

NDM-1 Enzyme Inhibition Assay (Nitrocefin-based)

This assay is used to determine the in vitro inhibitory activity of the compounds against the purified NDM-1 enzyme.

Materials:

• Purified recombinant NDM-1 enzyme

• Nitrocefin (a chromogenic cephalosporin substrate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, containing 50 µM ZnSO4)

• Test compounds (aurone derivatives) dissolved in DMSO

• 96-well microtiter plates

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add a fixed concentration of the NDM-1 enzyme to each well.

• Add the different concentrations of the test compounds to the wells and incubate for a specific period (e.g., 10 minutes) at a controlled temperature (e.g., 30°C).

• Initiate the enzymatic reaction by adding a fixed concentration of nitrocefin to each well.

• Immediately measure the change in absorbance at 490 nm over time using a microplate reader. The hydrolysis of nitrocefin results in a color change that can be quantified.

• The rate of hydrolysis is calculated from the linear portion of the absorbance curve.

• The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of the inhibitor.

• The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) or the Ki value (inhibition constant) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Checkerboard Synergy Assay

This assay is used to evaluate the synergistic effect of the aurone inhibitors in combination with a β-lactam antibiotic (e.g., meropenem) against a specific NDM-1-producing bacterial strain.

Materials:

• NDM-1-producing bacterial strain (e.g., E. coli expressing NDM-1)

• Mueller-Hinton broth (MHB)

• Aurone inhibitor

• Meropenem

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Prepare serial dilutions of the aurone inhibitor and meropenem in MHB in a 96-well plate. The dilutions are typically arranged in a checkerboard pattern, with one compound diluted along the rows and the other along the columns.

• Inoculate each well with the standardized bacterial suspension.

• Include control wells with no drugs, each drug alone, and no bacteria.

• Incubate the plates at 37°C for 18-24 hours.

• Determine the Minimum Inhibitory Concentration (MIC) for each compound alone and in combination by observing the lowest concentration that inhibits visible bacterial growth.

• Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

• The results are interpreted as follows:

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4: Additive or indifferent effect

  • FICI > 4: Antagonism

Workflow for evaluating aurone-based NDM-1 inhibitors.

Conclusion and Future Directions

The aurone scaffold represents a promising avenue for the development of novel NDM-1 inhibitors. The data presented here highlights the potential of specific aurone derivatives to not only inhibit the NDM-1 enzyme directly but also to act synergistically with existing β-lactam antibiotics. Further research is warranted to expand the library of aurone-based inhibitors, optimize their potency and pharmacokinetic properties, and conduct in vivo efficacy studies. A thorough understanding of the structure-activity relationships will be crucial in guiding the design of the next generation of these vital therapeutic agents.

References

• 1. Aurones and derivatives as promising New Delhi metallo-β-lactamase (NDM-1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Head-to-Head Comparison of NDM-1 Inhibitor-5 and Captopril in the Fight Against Antibiotic Resistance

A detailed analysis of two distinct chemical scaffolds in their quest to inhibit the formidable New Delhi Metallo-β-lactamase-1 (NDM-1), a key driver of antibiotic resistance.

In the ongoing battle against antibiotic resistance, the emergence of New Delhi Metallo-β-lactamase-1 (NDM-1) has posed a significant global health threat. This enzyme confers upon bacteria the ability to neutralize a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems. The scientific community is in a race to develop effective NDM-1 inhibitors to restore the efficacy of these life-saving drugs. This guide provides a comprehensive comparison of two such inhibitors: NDM-1 inhibitor-5, a novel aurone derivative, and captopril, an established angiotensin-converting enzyme (ACE) inhibitor that has been repurposed for its activity against NDM-1.

Performance Data: A Quantitative Look at Inhibition

The inhibitory potential of both compounds against NDM-1 has been quantified using in vitro enzymatic assays. The following table summarizes the key performance indicators for NDM-1 inhibitor-5 and the more potent stereoisomer of captopril, D-captopril.

Inhibitor	Type	Ki (µM)	IC50 (µM)
NDM-1 inhibitor-5	Aurone Derivative	2.5[1][2]	Not Reported
D-Captopril	Thiol Derivative	Not Reported	7.9 - 20.1

Note: The IC50 value for D-captopril varies across different studies, likely due to variations in experimental conditions.

Unraveling the Mechanisms of Inhibition

The two inhibitors employ distinct strategies to neutralize the NDM-1 enzyme. These differing mechanisms of action are crucial for understanding their potential for further development and clinical application.

NDM-1 inhibitor-5 , an aurone-based compound, is believed to interact with the active site of NDM-1 through a combination of hydrogen bonding and hydrophobic interactions. Molecular modeling studies suggest that the aurone scaffold positions itself within the enzyme's active site, thereby preventing the binding and subsequent hydrolysis of β-lactam antibiotics.

Captopril , on the other hand, functions as a zinc-chelating agent. The NDM-1 enzyme relies on two zinc ions in its active site for catalytic activity. The thiol group of captopril directly interacts with and binds to these zinc ions, effectively removing them as cofactors and rendering the enzyme inactive. This mechanism is well-established and has been confirmed through structural studies.

Experimental Protocols

The determination of the inhibitory activity of these compounds relies on standardized in vitro assays. A general workflow for such an assay is outlined below.

Detailed Method for NDM-1 Inhibition Assay:

A common method to assess NDM-1 inhibition involves the use of a chromogenic substrate, such as nitrocefin, which changes color upon hydrolysis by the enzyme.

• Reagent Preparation:

  • Recombinant NDM-1 enzyme is purified and diluted to a working concentration in an appropriate assay buffer (e.g., HEPES or phosphate buffer, often supplemented with ZnSO₄).

  • Stock solutions of the inhibitors (NDM-1 inhibitor-5 and captopril) are prepared, typically in DMSO, and then serially diluted to the desired concentrations in the assay buffer.

  • A stock solution of the substrate, nitrocefin, is prepared in DMSO and then diluted in the assay buffer to a final working concentration.

• Assay Procedure:

  • The assay is typically performed in a 96-well microplate format.

  • A defined amount of the NDM-1 enzyme solution is added to each well.

  • Varying concentrations of the inhibitor are then added to the wells containing the enzyme and incubated for a specific period (e.g., 10-30 minutes) at a controlled temperature (e.g., 37°C) to allow for inhibitor-enzyme binding.

  • The enzymatic reaction is initiated by the addition of the nitrocefin substrate to each well.

• Data Acquisition and Analysis:

  • The hydrolysis of nitrocefin is monitored by measuring the change in absorbance at a specific wavelength (e.g., 486 nm) over time using a microplate reader.

  • The initial reaction velocities are calculated from the linear portion of the absorbance versus time curves.

  • The percentage of inhibition for each inhibitor concentration is calculated relative to a control reaction containing no inhibitor.

  • The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve. The Ki value can be determined through further kinetic studies.

Conclusion

Both NDM-1 inhibitor-5 and captopril demonstrate the ability to inhibit the NDM-1 enzyme, albeit through different mechanisms. NDM-1 inhibitor-5, with its aurone scaffold, represents a novel class of inhibitors with a promising Ki value. Captopril, an established drug, offers the advantage of a well-understood safety profile and a clear mechanism of action through zinc chelation.

The data presented here underscores the importance of exploring diverse chemical scaffolds in the development of NDM-1 inhibitors. Further research, including the determination of the IC50 value for NDM-1 inhibitor-5 and in vivo efficacy studies for both compounds, will be crucial in determining their potential as future therapeutics to combat the growing threat of antibiotic-resistant bacteria. The detailed experimental protocols provided serve as a foundation for researchers to conduct further comparative studies and advance the field of antimicrobial drug discovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Auranofin Targeting the NDM-1 Beta-Lactamase: Computational Insights into the Electronic Configuration and Quasi-Tetrahedral Coordination of Gold Ions - PMC [pmc.ncbi.nlm.nih.gov]

validating the inhibitory constant (Ki) of NDM-1 inhibitor-5

A Comparative Guide to the Efficacy of NDM-1 Inhibitor-5 and Other Potent Alternatives

New Delhi Metallo-beta-lactamase-1 (NDM-1) is a formidable enzyme that confers bacterial resistance to a broad spectrum of β-lactam antibiotics, including the last-resort carbapenems. The rapid global spread of NDM-1 producing bacteria poses a significant threat to public health, making the development of effective NDM-1 inhibitors a critical area of research. This guide provides a comparative analysis of a potent inhibitor, herein referred to as NDM-1 inhibitor-5 (M61), against other known inhibitors, supported by experimental data and detailed protocols.

Data Presentation: Inhibitory Potency

The inhibitory activities of various compounds against the NDM-1 enzyme are typically quantified by their half-maximal inhibitory concentration (IC50) or their inhibitory constant (Ki). A lower value indicates a more potent inhibitor. The following table summarizes the inhibitory potency of NDM-1 inhibitor-5 (M61) in comparison to other notable inhibitors.

Inhibitor	Type	IC50 (nM)	Ki (µM)	Reference
NDM-1 inhibitor-5 (M61)	Maybridge Compound	1.009	-	[1][2]
M1	Maybridge Compound	1.244	-	[1][2]
M75	Maybridge Compound	1.21	-	[1][2]
M17	Maybridge Compound	1.904	-	[1][2]
M21	Maybridge Compound	2.283	-	[1][2]
Dimercaprol	Thiol-based	1300	-	[3]
Thiorphan	Thiol-based	1800	-	[3]
L-CS319	BTZ derivative	-	7-19	[3]
L-VC26	BTZ derivative	-	7-19	[3]
Adapalene	FDA-approved drug	8.9 µg/mL	-	[4]
D-captopril	Known Inhibitor	7.9 nM	-	[1]
EDTA	Known Inhibitor	0.25 nM	-	[1]

Experimental Protocols

The determination of inhibitory constants is crucial for validating the efficacy of potential drug candidates. Below are detailed methodologies for key experiments cited in the evaluation of NDM-1 inhibitors.

Determination of IC50 Values

The IC50 value, which represents the concentration of an inhibitor required to reduce the enzymatic activity by half, is a common metric for inhibitor potency.

Protocol:

• Enzyme and Substrate Preparation: Recombinant NDM-1 enzyme (10 nM) is supplemented with 50 mM HEPES buffer containing 100 µM ZnSO4. Nitrocefin, a chromogenic cephalosporin, is used as the substrate. The hydrolysis of nitrocefin by NDM-1 results in a colored product that can be measured spectrophotometrically at 492 nm.[4]

• Inhibition Assay: The assay is performed in a 96-well microtiter plate. The NDM-1 enzyme is pre-incubated with various concentrations of the inhibitor for a set period.

• Reaction Initiation and Measurement: The enzymatic reaction is initiated by the addition of the nitrocefin substrate. The rate of hydrolysis is monitored by measuring the change in absorbance at 492 nm over time.

• Data Analysis: The residual enzymatic activity at each inhibitor concentration is calculated relative to a control with no inhibitor. The IC50 value is then determined by plotting the residual activity against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[1][4]

Steady-State Enzyme Kinetics

Steady-state kinetics are performed to determine the kinetic parameters Km (Michaelis constant) and kcat (catalytic constant), which provide insights into the enzyme's affinity for the substrate and its catalytic efficiency.

Protocol:

• Reaction Setup: Assays are conducted at 25°C in a buffer solution (e.g., buffer C) containing 20 µM ZnCl2.[5] The hydrolysis of a β-lactam substrate (e.g., imipenem at 100 µM) is monitored using a spectrophotometer.[5]

• Data Collection: The initial rates of hydrolysis are measured at various substrate concentrations.

• Parameter Calculation: The kinetic parameters, Km and kcat, are determined by fitting the initial rate data to the Michaelis-Menten equation. The catalytic efficiency of the enzyme is expressed as the kcat/Km ratio.[5]

Visualizations: Pathways and Workflows

Diagrams are provided below to illustrate the NDM-1 enzymatic mechanism and a typical experimental workflow for inhibitor validation.

Caption: Mechanism of β-lactam antibiotic hydrolysis by the NDM-1 enzyme.

References

• 1. Potential inhibitors designed against NDM-1 type metallo-β-lactamases: an attempt to enhance efficacies of antibiotics against multi-drug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Kinetic Study of Laboratory Mutants of NDM-1 Metallo-β-Lactamase and the Importance of an Isoleucine at Position 35 - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenge of Metallo-β-Lactamase Resistance: A Comparative Guide to NDM-1 Inhibitor Combinations

For Researchers, Scientists, and Drug Development Professionals

The emergence and global spread of New Delhi metallo-β-lactamase-1 (NDM-1) present a formidable challenge to antimicrobial therapy. This enzyme confers resistance to nearly all β-lactam antibiotics, including the last-resort carbapenems, by hydrolyzing their characteristic four-membered ring.[1][2] The rapid dissemination of the blaNDM-1 gene among clinically relevant Gram-negative pathogens has created an urgent need for effective inhibitors that can restore the efficacy of existing antibiotics.[3] This guide provides a comparative analysis of the spectrum of activity for various NDM-1 inhibitor combinations, supported by experimental data and detailed methodologies, to aid in the development of novel therapeutic strategies.

Spectrum of Activity: A Tabular Comparison

The in vitro efficacy of NDM-1 inhibitor combinations is typically assessed by determining the Minimum Inhibitory Concentration (MIC) of a partner antibiotic in the presence and absence of the inhibitor. A significant reduction in the MIC indicates successful inhibition of the NDM-1 enzyme. The following tables summarize the activity of various inhibitor-antibiotic combinations against NDM-1-producing bacteria.

Table 1: In Vitro Activity of Select NDM-1 Inhibitor Combinations against NDM-1-Producing Enterobacterales

Inhibitor	Partner Antibiotic	Organism	NDM Variant	MIC of Antibiotic Alone (μg/mL)	MIC of Antibiotic + Inhibitor (μg/mL)	Fold Reduction in MIC	Reference
Avibactam	Aztreonam	Enterobacterales	MBL-producing	>99% in vitro inhibition	Not specified	Not specified	[4]
Vaborbactam	Meropenem	Enterobacteriaceae	KPC-producing	≥64	≤0.06 - 1 (with 8 µg/mL vaborbactam)	≥64	[5]
Thiorphan	Imipenem	E. coli carrying MBLs	NDM-1	Not specified	Restored susceptibility	Not specified	[1]
Thiomandelic acid	Meropenem	E. coli carrying MBLs	NDM-1	Not specified	Restored susceptibility	Not specified	[1]
D-captopril	Not specified	Recombinant NDM-1	NDM-1	Not applicable	IC50 value determined	Not applicable	[6]
Plant Extracts (e.g., Combretum albidum)	Meropenem	NDM-1 E. coli	NDM-1	Not specified	Synergistic effect (ΣFIC = 0.09–0.313)	Not specified	[6]
D63, D2148, D2573	Imipenem, Meropenem	NDM-1-producing clone	NDM-1	Increased	Reduced	Not specified	[7]

Note: The term "inhibitor-5" from the user's query did not correspond to a specific, widely recognized NDM-1 inhibitor in the reviewed literature. The table above presents data for various studied inhibitors. The efficacy of these combinations can be influenced by the specific NDM variant and the presence of other resistance mechanisms.[1][4]

Key Experimental Protocols

The assessment of NDM-1 inhibitor efficacy relies on standardized and reproducible experimental methodologies.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation. For inhibitor combinations, this is often performed using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Protocol:

• Preparation of Inoculum: A standardized suspension of the NDM-1-producing bacterial strain is prepared to a turbidity equivalent to a 0.5 McFarland standard (approximately 1 x 108 CFU/mL).[6]

• Serial Dilutions: The antibiotic is serially diluted in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth (CAMHB).

• Addition of Inhibitor: A fixed, sub-inhibitory concentration of the NDM-1 inhibitor is added to each well.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plate is incubated at 37°C for 16-20 hours.

• Reading: The MIC is determined as the lowest concentration of the antibiotic that shows no visible bacterial growth.

NDM-1 Enzyme Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified NDM-1.

Protocol:

• Enzyme and Substrate Preparation: A solution of purified recombinant NDM-1 enzyme is prepared. A chromogenic β-lactam substrate, such as nitrocefin, is also prepared.[6]

• Incubation with Inhibitor: The NDM-1 enzyme is pre-incubated with various concentrations of the test inhibitor for a defined period.[6]

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of the nitrocefin substrate.[6]

• Measurement of Hydrolysis: The hydrolysis of nitrocefin, which results in a color change, is monitored spectrophotometrically at a specific wavelength (e.g., 490 nm).[6]

• Calculation of IC50: The inhibitor concentration that causes 50% inhibition of the enzyme activity (IC50) is calculated.[6]

Visualizing the Mechanism and Workflow

Diagrams created using the DOT language provide a clear visual representation of complex biological pathways and experimental procedures.

Caption: Mechanism of NDM-1 mediated resistance and inhibitor action.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) testing.

Concluding Remarks

The development of effective NDM-1 inhibitors is a critical area of research in the fight against antimicrobial resistance. While no NDM-1 inhibitor is currently in widespread clinical use, several promising compounds are under investigation.[8] Combination therapy, such as aztreonam-avibactam, has shown potential for treating infections caused by metallo-β-lactamase-producing Enterobacterales.[4][9] The data and protocols presented in this guide offer a foundation for the comparative assessment of novel inhibitor-antibiotic combinations, paving the way for the development of next-generation therapies to combat these highly resistant pathogens. Continued research and clinical trials are essential to bring these promising combinations from the laboratory to the clinic.[10]

References

• 1. Enzyme Inhibitors: The Best Strategy to Tackle Superbug NDM-1 and Its Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nccid.ca [nccid.ca]
• 3. NDM-1 (New Delhi metallo beta lactamase-1) producing Gram-negative bacilli: Emergence & clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. β-lactam/β-lactamase inhibitor combinations: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. New Delhi Metallo-Beta-Lactamase Inhibitors: A Systematic Scoping Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. IDSA 2024 Guidance on the Treatment of Antimicrobial Resistant Gram-Negative Infections [idsociety.org]
• 10. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Navigating the Disposal of NDM-1 Inhibitor-5: A Comprehensive Guide for Laboratory Professionals

Researchers and scientists engaged in the vital work of combating antibiotic resistance through the development of novel compounds like NDM-1 inhibitor-5 must adhere to stringent safety and disposal protocols. Given the potential bioactivity and chemical properties of such research compounds, ensuring their proper handling and disposal is paramount to protecting both laboratory personnel and the environment. This guide provides a procedural, step-by-step framework for the safe disposal of NDM-1 inhibitor-5, aligning with general best practices for laboratory chemical waste management.

I. Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is crucial to handle NDM-1 inhibitor-5 with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety glasses or goggles, a lab coat, and disposable gloves.[1] All handling of the compound, especially in its powdered form, should be conducted within a certified chemical fume hood to prevent inhalation of fine particles.[1][2]

II. Step-by-Step Disposal Procedures

The proper disposal of NDM-1 inhibitor-5, as with many research chemicals, follows a multi-step process focused on containment, labeling, and transfer to a designated waste management authority.

Step 1: Waste Segregation and Collection

All waste materials contaminated with NDM-1 inhibitor-5 must be segregated from general laboratory trash. This includes:

• Solid Waste: Unused or expired solid NDM-1 inhibitor-5, contaminated consumables (e.g., weigh boats, pipette tips, gloves, and bench paper).

• Liquid Waste: Solutions containing NDM-1 inhibitor-5, and the first rinse of any container that held the compound.[3]

• Sharps Waste: Needles, syringes, or broken glass contaminated with NDM-1 inhibitor-5.

Collect each type of waste in a designated, compatible, and clearly labeled waste container.[4][5] For liquid waste, plastic containers are often preferred to minimize the risk of breakage.[3][5] Chemically contaminated sharps must be placed in a puncture-resistant sharps container.[4][6]

Step 2: Container Labeling

Properly label all waste containers with the words "Hazardous Waste" and a detailed description of the contents, including the full chemical name ("NDM-1 inhibitor-5") and any known hazardous constituents or solvents.[3][5] The date of waste accumulation should also be clearly marked.

Step 3: Storage

Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[5] This area should be at or near the point of waste generation and away from general traffic.[5] Ensure that containers are kept closed at all times, except when adding waste.[5]

Step 4: Disposal of Empty Containers

Empty containers that once held NDM-1 inhibitor-5 must be triple-rinsed.[3][7] The first rinsate should be collected as hazardous liquid waste.[3] Subsequent rinses may be permissible for drain disposal depending on local regulations and the nature of the solvent used.[3] After rinsing, deface the original label and dispose of the container as regular trash or according to institutional guidelines.[7]

Step 5: Scheduling Waste Pick-Up

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pick-up for the hazardous waste.[5] Do not attempt to dispose of chemical waste through standard municipal waste streams.[4]

III. Quantitative Data Management: Chemical Waste Log

Maintaining a detailed log of all chemical waste is a critical component of laboratory safety and regulatory compliance. Below is a template for tracking NDM-1 inhibitor-5 waste.

Date	Waste Type (Solid/Liquid/Sharps)	Amount (g or mL)	Key Constituents	Researcher Name
[Example]	Liquid	500 mL	NDM-1 inhibitor-5 (approx. 10mg), DMSO, Water	Dr. A. Smith

IV. Experimental Protocol: General Neutralization Procedure

Disclaimer: The following is a general protocol. The specific reactivity and degradation pathways of "NDM-1 inhibitor-5" are not known. A chemical-specific neutralization protocol should be developed in consultation with a qualified chemist and your institution's EHS department.

Objective: To render small quantities of NDM-1 inhibitor-5 inactive through chemical degradation before disposal as hazardous waste. This can reduce the biological potency of the waste.

Methodology:

• Consult Safety Data Sheet (SDS): Before proceeding, consult the SDS for NDM-1 inhibitor-5 for any specific incompatibilities or decomposition information.

• Prepare Neutralizing Solution: Based on the chemical structure of metallo-beta-lactamase inhibitors, a solution that can hydrolyze or chelate the active components may be effective. For instance, a basic solution (e.g., 1M NaOH) could potentially hydrolyze ester or amide bonds, while a chelating agent like EDTA could be used if the inhibitor's activity is dependent on metal ions.

• Procedure:

  • In a chemical fume hood, dilute the NDM-1 inhibitor-5 solution with a compatible solvent.

  • Slowly add the neutralizing solution while stirring.

  • Monitor the reaction for any signs of gas evolution, temperature change, or precipitation.

  • Allow the reaction to proceed for a sufficient amount of time (e.g., 24 hours) to ensure complete degradation.

• Verification (Optional): If analytical methods are available (e.g., HPLC, LC-MS), a sample of the treated waste can be analyzed to confirm the degradation of the active compound.

• Disposal: Even after treatment, the resulting solution should be collected and disposed of as hazardous chemical waste, as it will contain the degradation products and the neutralizing agent.

V. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of NDM-1 inhibitor-5.

Fig. 1: Disposal workflow for NDM-1 inhibitor-5 waste.

References

• 1. cdn.pfizer.com [cdn.pfizer.com]
• 2. cdn.pfizer.com [cdn.pfizer.com]
• 3. olseh.iisc.ac.in [olseh.iisc.ac.in]
• 4. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. vumc.org [vumc.org]